Sodium Chloride

• IUPAC Name: sodium;chloride
• InChI: InChI=1S/ClH.Na/h1H;/q;+1/p-1
• InChI Key: FAPWRFPIFSIZLT-UHFFFAOYSA-M
• Canonical SMILES: [Na+].[Cl-]
• Molecular Formula: NaCl, ClNa
• Related CAS: 14784-90-8 ((24)hydrochlorideCl), 17112-21-9 ((22)hydrochlorideCl)
• DSSTOX Substance ID: DTXSID3021271
• Molecular Weight: 58.44 g/mol
• Physical Description: Dry Powder; Dry Powder, Liquid; Dry Powder, Other Solid; Dry Powder, Water or Solvent Wet Solid; Liquid; Liquid, Other Solid; NKRA; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Liquid; Water or Solvent Wet Solid, Water soluble, white crystals; [CAMEO]
• Boiling Point: 1465 °C
• Solubility: 36.0 g/100 g of water at 25 °C, One gram dissolves in 2.8 mL water /3.57X10+5 mg/L/ at 25 °C, Slightly soluble in ethanol, 0.065 g/100 g ethanol at 25 °C, 7.15 g/100 g ethylene glycol at 25 °C, 5.21 g/100 g formic acid at 25 °C, 10 g/100 g glycerol at 25 °C, 2.15 g /100 g liquid ammonia at -40 °C, 1.40 g/100g methanol at 25 °C, 1.86 g/100 g monoethanolamine at 25 °C /Table/, One gram dissolves in ... 2.6 mL boiling water, in 10 mL glycerol
• Density: 2.17 at 25 °C/4 °C, Enthalpy of formation: -410.9 kJ/mol at 25 °C; Density of molten sodium chloride at 850 °C: 1.549 g/cu cm; latent heat of fusion: 0.52 kJ/g
• Vapor Pressure: VP: 1 mm Hg at 865 °C
• Impurities: The principal impurity in naturally occurring rock salt is calcium sulfate, generally 1-4%, with small amounts of calcium chloride and magnesium chloride.
• Color/Form: Colorless, transparent crystals or white, crystalline powder, Colorless and transparent or translucent when in large crystals, Colorless cubic crystals
• CAS No.: 7647-14-5, 14762-51-7, 32343-72-9, 8028-77-1
• Melting Point: 800.7 °C

Description

Evolution of Sodium Chloride Research Paradigms

The study of this compound has undergone a significant evolution. Historically, its importance was primarily economic and culinary, valued for its role in food preservation and as a traded commodity that shaped economies and trade routes. serraprocess.com The scientific investigation began in earnest with the work of chemists like Henri-Louis Duhamel de Monceau and Sir Humphry Davy, who were instrumental in identifying its constituent elements, sodium and chlorine, in the late 18th and early 19th centuries. bris.ac.uk Early industrial processes, such as the Leblanc and Solvay processes, utilized salt as a primary raw material for manufacturing soda ash. ebsco.com

Modern research has shifted from macroscopic observations to a detailed molecular-level understanding. A major contemporary trend is the development and application of sophisticated computational models to simulate the behavior of this compound in various environments. arxiv.orgnih.govresearchgate.net These models, often based on force fields incorporating Lennard-Jones and Coulombic potentials, allow researchers to predict thermodynamic and dynamic properties with high accuracy. arxiv.orgresearchgate.net Another significant paradigm shift is the increasing focus on sustainability and green production methods. lucintel.commarketresearchintellect.com Research is actively exploring more energy-efficient extraction and processing techniques, such as solar evaporation, to reduce the environmental impact of salt production. marketresearchintellect.com Furthermore, there is a growing emphasis on producing high-purity this compound for specialized applications in the pharmaceutical and electronics industries. lucintel.comskyquestt.com

Interdisciplinary Significance of this compound Studies

The significance of this compound research extends across numerous scientific fields, a testament to its fundamental role in chemical and biological systems.

Biology and Medicine: In molecular and cell biology, this compound is indispensable. It is a critical component of buffers and culture media, maintaining the osmotic balance essential for cellular integrity. bio-world.comamerigoscientific.com Its role is crucial in DNA and RNA extraction protocols, where it aids in cell lysis and the precipitation of proteins to isolate nucleic acids. amerigoscientific.commpbio.com In structural biology, NaCl is key to protein crystallization, providing the necessary ionic environment to facilitate the formation of well-ordered crystals for structural analysis. amerigoscientific.com The demand for medical-grade salt is also a fast-growing segment, driven by its use in intravenous solutions and dialysis treatments. grandviewresearch.com

Chemistry: this compound is a primary raw material in the chemical industry, serving as the feedstock for the production of essential industrial chemicals like chlorine and sodium hydroxide (B78521) (caustic soda) through the chloralkali process. skyquestt.comwikipedia.org These chemicals are, in turn, used to manufacture a vast array of products, including plastics, paper, and soaps. nih.gov

Food Science and Agriculture: For centuries, the primary use of this compound was in food preservation. serraprocess.compatsnap.com It creates a hypertonic environment that inhibits the growth of bacteria and other microbes by drawing water out of their cells. patsnap.com In agriculture, it is used in animal nutrition and as a soil amendment in specific contexts.

Geology and Environmental Science: The study of salt deposits (halite) provides insights into past geological eras and climates. In environmental science, research focuses on the impact of road salt on freshwater ecosystems and the development of more environmentally benign de-icing alternatives. skyquestt.com Water treatment processes also utilize this compound for water softening and purification. grandviewresearch.com

Methodological Approaches in this compound Investigations

A diverse array of analytical and computational techniques is employed to investigate the properties and behavior of this compound. These methods provide insights from the bulk scale down to the molecular level.

Spectroscopic Techniques: Various forms of spectroscopy are used to study NaCl, particularly in aqueous solutions.

Near-Infrared (NIR) and Mid-Infrared (MIR) Spectroscopy: These methods are used to determine the concentration of NaCl in aqueous solutions by analyzing its effect on the hydrogen bonds of water molecules. nih.govnih.govoptica.org

UV-Visible Spectroscopy: While NaCl itself is transparent in the visible region, its concentration in a solution can be determined in the UV spectrum, as the absorption peak shifts with changing concentrations. researchgate.netechemi.com

Crystallographic Studies: X-ray crystallography is fundamental to determining the precise three-dimensional structure of solid this compound, revealing its characteristic face-centered cubic lattice.

Computational Modeling: This has become a vital tool in modern NaCl research. Molecular dynamics simulations using specialized force fields, such as NaCl/ϵ, allow scientists to model the behavior of ions in solution, the process of dissolution, and the properties of salt-water mixtures under various conditions of temperature and pressure. arxiv.orgnih.govresearchgate.netarxiv.org These computational studies complement experimental data, providing a more controlled analysis of the parameters influencing the system. arxiv.org

Interactive Table 1: Methodological Approaches in NaCl Research

Methodology	Application in NaCl Research	Key Findings/Capabilities
Computational Modeling	Simulating thermodynamic and dynamic properties of NaCl solutions. arxiv.orgnih.gov	Development of force fields (e.g., NaCl/ϵ) to accurately predict density, viscosity, and dielectric constants of electrolyte solutions. arxiv.orgnih.gov
NIR/MIR Spectroscopy	Determining NaCl concentration in aqueous solutions. nih.govnih.gov	Changes in NaCl concentration affect the hydrogen bond network of water, which can be quantified spectroscopically. nih.gov
X-ray Crystallography	Determining the solid-state structure of NaCl.	Confirms the face-centered cubic (FCC) crystal lattice structure of halite.
UV-Visible Spectroscopy	Analysis of NaCl in aqueous solutions. researchgate.netechemi.com	The UV absorption peak of the solution shifts depending on the concentration of NaCl. researchgate.net
Solution Mining	Industrial extraction of salt. ebsco.com	Involves dissolving underground salt deposits with water to create brine, which is then evaporated. ebsco.com

Interactive Table 2: Selected Research Findings on this compound

Research Area	Focus of Study	Finding
Microbiology	Effect of NaCl on microbial growth.	High concentrations of NaCl inhibit microbial growth by creating a hypertonic environment, a principle used in food preservation. patsnap.com
Molecular Biology	Role in DNA extraction.	NaCl is used to increase the ionic strength of the lysis buffer, helping to precipitate proteins and purify DNA from cellular debris. amerigoscientific.commpbio.com
Structural Biology	Protein Crystallization.	The presence of NaCl stabilizes protein molecules and provides the necessary ionic environment to promote the formation of crystals for structural analysis. amerigoscientific.com
Physical Chemistry	Behavior of NaCl in aqueous solution.	When dissolved in water, NaCl dissociates into Na+ and Cl- ions, which become solvated by polar water molecules. arxiv.orgresearchgate.net

Biomedical and Physiological Research on Sodium Chloride

Cellular and Molecular Mechanisms of Sodium Chloride Action

Ionic Homeostasis Regulation and Transport Pathways

This compound (NaCl), a primary electrolyte in the extracellular fluid, is fundamental to maintaining cellular ionic homeostasis. oregonstate.edunih.gov The body employs various mechanisms, particularly within the kidneys, to balance sodium excretion with consumption, thereby preserving this crucial equilibrium. oregonstate.edu The regulation of sodium and chloride ions is critical for controlling extracellular volume and blood pressure. oregonstate.edu

The transport of sodium (Na+) and chloride (Cl-) ions across cellular membranes is a complex process mediated by various transporters and channels. In the proximal tubule of the kidney, NaCl reabsorption occurs through both passive paracellular pathways and active transcellular routes. nih.gov Transcellular transport involves Na+-coupled Cl- entry across the apical membrane via mechanisms like Cl--formate and Cl--oxalate exchange. nih.gov The Na+/H+ exchanger, particularly the NHE3 isoform, plays a significant role in apical membrane Na+ transport. nih.gov

In plants, maintaining ion homeostasis under salt stress is crucial for survival. Halophytes, or salt-tolerant plants, absorb Na+ and Cl- to increase osmotic pressure within their cells, sequestering excess ions into vacuoles to prevent toxicity. tandfonline.com This process is regulated by a variety of plasma and vacuolar membrane transport systems, including HKT-type transporters for Na+ uptake and tonoplast NHX antiporters for vacuolar sequestration. tandfonline.comnih.gov

The following table summarizes key transporters involved in sodium and chloride transport across cell membranes.

Transporter Family	Ion(s) Transported	Location	Function
NHE (Na+/H+ Exchanger)	Na+, H+	Apical membrane of renal proximal tubule	Na+ reabsorption nih.gov
NKCC (Na-K-2Cl Cotransporter)	Na+, K+, Cl-	Basolateral membrane of various epithelial cells	Cl- secretion, cell volume regulation frontiersin.orgmdpi.com
NCC (Na-Cl Cotransporter)	Na+, Cl-	Apical membrane of renal distal convoluted tubule	Na+ reabsorption, blood pressure regulation frontiersin.orgmdpi.com
HKT (High-Affinity K+ Transporter)	Na+, K+	Plant cell membranes	Na+ and/or K+ uptake from saline environments tandfonline.comnih.gov
NHX (Na+/H+ Exchanger)	Na+, H+	Tonoplast (vacuolar membrane) of plant cells	Sequestration of excess Na+ into the vacuole tandfonline.comnih.govresearchgate.net

Influence on Protein Structure and Functionality

This compound can significantly influence the structure and function of proteins. nih.govfrontiersin.org The presence of NaCl can stabilize protein molecules, which is a critical aspect of techniques like protein crystallization used to determine the three-dimensional structure of proteins. amerigoscientific.com By providing an optimal ionic environment, NaCl facilitates the intermolecular interactions necessary for the formation of well-ordered crystals. amerigoscientific.com

However, the effect of NaCl on protein stability is concentration-dependent. At high concentrations, salt can disrupt the local water structure around a protein and increase the surface tension of water, which can lead to protein aggregation and precipitation. frontiersin.org Conversely, dilute salt solutions can enhance protein solubility by associating with opposite charges on the protein surface, leading to increased hydration. frontiersin.org

A computational study on the N-terminal domain of spider silk protein demonstrated that high NaCl concentrations weaken key salt bridges between protein monomers, making dimer formation less likely. nih.govrsc.org Conversely, at lower salt concentrations, these salt bridges are more stable, favoring the formation of homodimers. nih.govrsc.org This illustrates how shifts in salt concentration can act as a switch to control protein assembly. nih.gov Furthermore, NaCl can enhance the solubility of certain proteins, which in turn can increase the concentration of free amino acids from hydrolysates, potentially boosting their bioactive properties like antioxidant and antihypertensive activities. mdpi.com

Effects on Cellular Metabolism and Osmoregulation

This compound is essential for cellular osmoregulation, the process of maintaining a balance of salt and water across membranes. opentextbc.ca Cells placed in a hypertonic environment (high salt concentration) tend to lose water and shrink, while those in a hypotonic environment (low salt concentration) swell due to water influx. opentextbc.ca To counteract these effects, cells actively regulate their internal osmotic conditions.

In response to high extracellular salt concentrations, cells accumulate osmolytes to balance the osmotic pressure. In many organisms, this involves the accumulation of inorganic ions like Na+ and Cl- in vacuoles, while compatible organic solutes are synthesized in the cytoplasm to protect metabolic processes from ion toxicity. nih.gov For instance, the halophilic bacterium Halomonas salina requires NaCl for its growth and energy metabolism, including glucose absorption and electron transport. jmb.or.kr

The maintenance of osmotic balance is energetically costly. The Na+/K+ ATPase pumps, which are crucial for maintaining the electrochemical gradients of sodium and potassium across the cell membrane, are estimated to consume 20%-40% of the resting energy expenditure in a typical adult. oregonstate.edu This highlights the significant metabolic effort required for osmoregulation. At high salinities, the energy diverted to maintain solute homeostasis can become a limiting factor for growth. nih.gov

Immunological and Inflammatory Responses to this compound Perturbations

Modulation of TH2 Cell Responses and Allergic Pathogenesis

Recent research has identified this compound as a significant modulator of the immune system, particularly in the context of T helper 2 (Th2) cell responses, which are central to allergic diseases. biorxiv.orgresearchgate.netbiorxiv.org Studies have shown that elevated NaCl concentrations can potently promote Th2 cell responses. biorxiv.orgbiorxiv.org Specifically, NaCl enhances the production of the hallmark Th2 cytokines, interleukin-4 (IL-4) and interleukin-13 (IL-13), while suppressing the production of the Th1 cytokine, interferon-gamma (IFN-γ), in effector T cells. biorxiv.orgbiorxiv.orgresearchgate.net

This pro-Th2 effect of this compound is observed at multiple levels of T cell differentiation. NaCl can divert the fate of other T helper cell lineages towards a Th2 phenotype and can also induce the initial polarization of naive T cells into Th2 cells, even in the absence of the typical polarizing cytokine, IL-4. biorxiv.orgresearchgate.net These findings suggest that NaCl acts as an ionic checkpoint that can amplify human Th2 cell responses. biorxiv.org

The relevance of these findings to allergic diseases is underscored by the observation of highly elevated sodium concentrations in the skin of patients with atopic dermatitis, a classic Th2-driven inflammatory skin disease. biorxiv.orgbiorxiv.org This accumulation of NaCl in the skin microenvironment could contribute to the pathogenesis of atopic dermatitis by fostering a Th2-biased immune response. biorxiv.org

Role of Osmosensitive Transcription Factors and Kinases (e.g., NFAT5, SGK-1) in Immune Regulation

The immunological effects of this compound are mediated by specific intracellular signaling pathways involving osmosensitive transcription factors and kinases. Two key players in this process are the Nuclear Factor of Activated T cells 5 (NFAT5), also known as tonicity-responsive enhancer binding protein (TonEBP), and the Serum/Glucocorticoid-regulated Kinase 1 (SGK-1). biorxiv.orgbiorxiv.orgnih.gov

Under hyperosmolar salt conditions, the expression of both NFAT5 and SGK-1 is upregulated in T cells. biorxiv.orgnih.gov Mechanistic studies have shown that these molecules are crucial for the NaCl-induced promotion of Th2 responses. biorxiv.org NFAT5 and SGK-1 regulate the expression of Th2 signature cytokines and master transcription factors in hyperosmolar salt conditions. biorxiv.orgbiorxiv.org Silencing of NFAT5 or SGK1 has been shown to abrogate the high-salt-induced development of Th17 cells, another T helper subset influenced by NaCl. nih.gov

The p38/MAPK pathway is also involved in sensing hypertonic stress and activating this cascade. nih.gov High salt conditions activate the p38/MAPK pathway, which in turn involves NFAT5 and SGK1. nih.gov This signaling axis has been shown to regulate the expression of FoxP3 and IL-17A in human memory T cells under high-NaCl conditions. mdpi.com SGK-1, a downstream target of NFAT5, is critical in mediating the balance between different T helper cell subsets. mdpi.comucl.ac.uk For instance, SGK-1 has been implicated in regulating IL-23R expression, thereby stabilizing the Th17 phenotype. nih.gov

Molecule	Full Name	Function in NaCl-mediated Immune Regulation
NFAT5	Nuclear Factor of Activated T cells 5	Osmosensitive transcription factor that regulates the expression of Th2 and Th17 signature cytokines under high salt conditions. biorxiv.orgbiorxiv.orgnih.gov
SGK-1	Serum/Glucocorticoid-regulated Kinase 1	Kinase downstream of NFAT5 that mediates the effects of NaCl on T cell differentiation and cytokine production. biorxiv.orgbiorxiv.orgnih.govucl.ac.uk
p38/MAPK	p38 Mitogen-Activated Protein Kinase	Senses hypertonic stress and activates the NFAT5/SGK-1 pathway. nih.gov

Clinical and Therapeutic Research Applications of this compound

This compound (NaCl), a compound fundamental to human physiology, is the subject of extensive clinical and therapeutic research. Its applications range from intravenous solutions for fluid and electrolyte resuscitation to its use as a component in advanced drug delivery systems. Researchers are continuously exploring the multifaceted roles of this compound in various medical interventions, aiming to optimize patient outcomes and develop novel therapeutic strategies.

Investigation of this compound-Based Solutions in Medical Interventions

This compound solutions are a cornerstone of medical treatment, primarily used to restore and maintain fluid and electrolyte balance. clinicaltrials.eu Their applications, however, extend to organ protection, respiratory therapies, and as a critical component in the formulation of vaccines.

Intravenous solutions of this compound are indispensable in clinical practice for correcting fluid and electrolyte imbalances. clinicaltrials.eumedsafe.govt.nz Normal saline, a 0.9% solution of this compound in water, is isotonic to human blood and is widely used for fluid replacement during and after surgery. clinicaltrials.euclinicaltrials.eu Research in this area focuses on comparing the efficacy and safety of different crystalloid solutions.

For instance, studies have compared balanced crystalloid solutions like Ringer's lactate (B86563) and Plasma-Lyte to 0.9% this compound. ceemjournal.orgnih.gov Balanced solutions have an electrolyte composition closer to that of human plasma. nih.gov Some research suggests that large-volume infusions of 0.9% this compound can lead to hyperchloremic metabolic acidosis due to its high chloride content (154 mmol/L) compared to plasma. ceemjournal.orgnih.gov In contrast, balanced solutions contain lower chloride concentrations and include buffers like lactate or acetate, which may mitigate this risk. ceemjournal.org

A randomized controlled trial comparing Ringer's lactate and 0.9% this compound in the management of diabetic ketoacidosis (DKA) found that the group receiving 0.9% this compound took longer to resolve acidosis. ceemjournal.org However, the time to reach a target blood glucose level was longer in the Ringer's lactate group, and there was no difference in the median hospital stay. ceemjournal.org

Table 1: Comparison of Intravenous Fluid Compositions

Fluid	Sodium (mmol/L)	Chloride (mmol/L)	Osmolarity (mOsm/L)	pH
0.9% this compound	154	154	308	4.5 - 7.0
Ringer's Lactate	130.5	109.6	273	~6.5
Plasma-Lyte	140	98	294	6.0 - 7.4

This table is based on data from various sources and represents typical compositions. ceemjournal.org

The administration of iodinated contrast media for imaging procedures can sometimes lead to kidney damage, a condition known as contrast-induced nephropathy (CIN) or contrast-induced acute kidney injury (CI-AKI). clinicaltrials.eunih.gov Hydration with intravenous this compound solutions before and after exposure to contrast agents is a key strategy to reduce this risk. clinicaltrials.euclinicaltrials.eu The hydration is thought to dilute the contrast media in the renal tubules and decrease its toxicity. smw.ch

Research in this area has compared the effectiveness of 0.9% this compound (normal saline) with other solutions, such as sodium bicarbonate. Several meta-analyses have suggested that hydration with sodium bicarbonate may be superior to normal saline in preventing CIN. nih.govoup.com It is theorized that alkalinizing the renal tubular fluid with bicarbonate reduces the generation of damaging free radicals induced by the contrast media. oup.com However, other large-scale trials, like the PRESERVE trial, found no benefit of intravenous sodium bicarbonate over normal saline in high-risk patients. mdpi.com

The HYDRA study investigated the impact of hydration volume, showing that a higher volume of saline infusion in patients with low body fluid levels led to a significantly lower incidence of CIN. mdpi.com The use of systems like the RenalGuard, which matches intravenous hydration with urinary output, has also shown promise in significantly reducing CIN rates in high-risk patients when used with normal saline. smw.ch

This compound solutions, particularly hypertonic saline, are utilized in respiratory therapies to help clear mucus from the airways. In conditions like cystic fibrosis (CF), a genetic disorder characterized by thick, sticky mucus, inhaled hypertonic saline is a standard treatment. clinmedjournals.orgatsjournals.org The osmotic effect of the salt draws water into the airway lining, thinning the mucus and making it easier to cough up.

Chronic rhinosinusitis (CRS) is a common comorbidity in patients with CF. nih.govd-nb.info Research has explored the use of nebulized saline solutions for sinonasal inhalation to alleviate CRS symptoms. A multicenter, randomized, double-blind, controlled trial compared the effects of 6.0% hypertonic saline versus 0.9% isotonic saline for sinonasal inhalation in CF patients with CRS. nih.gov The study found that while both treatments were well-tolerated and showed slight improvements in symptom scores, the hypertonic solution did not demonstrate superior results compared to the isotonic solution. nih.gov Another pilot study on halotherapy, which involves inhaling salt particles, suggested an improvement in sinus disease symptoms in CF patients. clinmedjournals.org

This compound is a common excipient in vaccine formulations, where it plays a crucial role in maintaining the stability and integrity of the vaccine. consensus.appresearchgate.net It is used to adjust the tonicity of the vaccine, ensuring it is compatible with the human body. mdpi.com For example, this compound is an excipient in several COVID-19 vaccines, including those developed by Pfizer-BioNTech and AstraZeneca. consensus.appresearchgate.net

Research in vaccine formulation focuses on identifying the optimal concentration of excipients like this compound to ensure the vaccine remains stable during storage and transport. mdpi.com Studies have examined the effects of different diluents, such as phosphate-buffered saline (PBS) and 0.9% NaCl, on the stability and potency of nanoemulsion-based vaccines. nih.gov One study reported that PBS-diluted ovalbumin-nanoemulsion mixtures remained stable for up to 8 months, while NaCl-diluted mixtures were stable for up to 6 months at room temperature. nih.gov The purity of the this compound used in pharmaceutical applications is critical, with vacuum salt crystallization being the method to achieve the necessary purity for use as an excipient or active pharmaceutical ingredient. researchgate.net

Table 2: Role of this compound in Different Vaccine Formulations

Vaccine Type	Role of this compound
mRNA-LNP Vaccines	Helps maintain pH and tonicity. mdpi.com
Viral Vector Vaccines	Used as an excipient to stabilize the formulation. consensus.appresearchgate.net
Protein Subunit Vaccines	Used as a tonicity agent. osti.gov
Nanoemulsion-based Vaccines	Used as a diluent to maintain stability and potency. nih.gov

Evaluation in Respiratory Therapies (e.g., chronic rhinosinusitis, cystic fibrosis)

Assessment of this compound in Enhancing Antibacterial Efficacy of Materials

This compound is also being investigated for its ability to enhance the antibacterial properties of various materials. Its primary antimicrobial action is attributed to its ability to reduce water activity, which dehydrates microbial cells and inhibits their growth. researchgate.net

Research has shown that this compound can assist in the release of copper ions from copper surfaces, which increases the antibacterial efficiency against pathogens like Escherichia coli. consensus.app This process involves localized corrosion facilitated by NaCl. consensus.app

Furthermore, studies have explored the synergistic effect of this compound with other antimicrobial agents. One study found that supplementing essential oils with 3% this compound significantly enhanced their antibacterial activity against fecal E. coli isolates, including multidrug-resistant strains. mdpi.com Another study demonstrated that high concentrations of this compound improved the microbicidal activity of ibuprofen (B1674241) against common cystic fibrosis pathogens like Pseudomonas aeruginosa. nih.gov The presence of 1 M NaCl not only reduced the minimum inhibitory concentration of ibuprofen but also significantly decreased the time required to exert its antibacterial effect. nih.gov Research has also indicated that this compound can promote the growth of certain soil bacteria while also enhancing the antimicrobial activity of antibiotics like Polymyxin B against Gram-negative bacteria. biorxiv.org

Studies on Antiviral Properties and Virus Deactivation by this compound

This compound has demonstrated antiviral properties and the ability to deactivate various viruses. Research has explored its efficacy against several viral pathogens, including coronaviruses.

A study investigating the effect of compressed this compound (CSC) on SARS-CoV-2, the virus responsible for COVID-19, revealed significant viral inactivation. The study showed that a CSC surface could effectively disintegrate the SARS-CoV-2 RNA genome, with a 3 to 4-log10 reduction observed. nih.govplos.org Furthermore, CSC led to a 6-log10 inactivation of infectious human coronavirus 229E (hCoV-229E), a surrogate for SARS-CoV-2, within five minutes of exposure in cell cultures. nih.govplos.org

Hypertonic saline solutions have also been shown to inhibit the replication of SARS-CoV-2. In a laboratory setting using human lung epithelial cells, a 1.1% this compound solution inhibited viral replication by 88%. eurekalert.org The mechanism does not appear to involve preventing the virus from entering cells but rather affects the viral cycle after infection. eurekalert.org

The antiviral activity of this compound has been observed against other viruses as well. Studies have shown that this compound can inactivate viruses such as:

Mengovirus

Respiratory syncytial virus

Influenza A virus

Human coronavirus 229E

Coxsackievirus B3

Herpes simplex virus-1

Murine gammaherpesvirus 68 acs.org

In the context of food safety, research has been conducted on the inactivation of viruses in products like natural sausage casings. One study found that a treatment combining phosphate-supplemented salt and storage at 20°C or higher was effective in reducing the risk of contagious animal viruses. nih.gov However, some viruses, like Hepatitis E virus (HEV), have shown high stability even at significant salt concentrations. d-nb.info Other research has indicated that high salt concentrations can enhance the antiviral resistance of macrophages by boosting type I interferon signaling. nih.gov

Epidemiological and Public Health Implications of Dietary this compound Intake

Correlation with Cardiovascular Outcomes (e.g., hypertension, left ventricular hypertrophy, stroke)

Extensive epidemiological research has established a strong correlation between high dietary this compound intake and adverse cardiovascular outcomes. wikipedia.org Major health organizations, including the World Health Organization, recognize high salt consumption as a significant risk factor for cardiovascular diseases and stroke. wikipedia.orgwho.int

A systematic review and meta-analysis of 36 reports, which included over 616,000 participants, found that individuals with a high sodium intake had a 19% higher adjusted risk of cardiovascular disease compared to those with a low intake. nih.gov The study also revealed a linear relationship, with every 1-gram increase in daily dietary sodium intake raising the risk of cardiovascular disease by 6%. nih.gov The World Health Organization recommends a daily salt intake of less than 5 grams to prevent cardiovascular diseases. who.int

High sodium intake is a well-established cause of hypertension (high blood pressure). escardio.org The mechanisms include water retention, vascular remodeling, and endothelial dysfunction. escardio.org A reduction in salt intake has been shown to lower blood pressure in both hypertensive and normotensive individuals. escardio.orgoup.com

Beyond its effect on blood pressure, high salt intake is also an independent predictor of left ventricular hypertrophy (LVH), an enlargement of the heart's main pumping chamber. oup.comnih.govkoreamed.org This condition is a significant predictor of cardiovascular outcomes. oup.com Furthermore, a high-salt diet has been linked to an increased risk of stroke, potentially through mechanisms independent of its effect on blood pressure. nih.govkoreamed.org Some studies suggest a J-shaped curve relationship, where both very high and very low salt intakes are associated with adverse cardiovascular events. escardio.org

Interactive Table: Impact of Dietary Sodium Intake on Cardiovascular Risk

Sodium Intake Level	Impact on Cardiovascular Disease Risk
High vs. Low	19% increased risk nih.gov

Mechanisms of Salt Sensitivity and Blood Pressure Regulation

Salt sensitivity of blood pressure (SSBP) is a physiological trait where an individual's blood pressure changes in response to alterations in salt intake. ahajournals.org It is estimated that about 25% of the general population and over 50% of individuals with hypertension exhibit salt sensitivity. ahajournals.org This trait is considered an independent risk factor for cardiovascular disease and mortality. ahajournals.org

The primary mechanism underlying salt sensitivity is believed to be an impaired ability of the kidneys to excrete sodium. tandfonline.com This leads to sodium and fluid retention, an increase in extracellular volume, and consequently, a rise in blood pressure. mdpi.com

Several factors and pathways contribute to salt sensitivity:

Renin-Angiotensin-Aldosterone System (RAAS): Blunted renin responses to changes in salt intake are a key characteristic of SSBP. ahajournals.org Mathematical modeling supports the hypothesis that impaired regulation of angiotensin II, a key component of the RAAS, contributes to salt sensitivity. physiology.org

Endothelial Dysfunction: High salt intake can impair the function of the vascular endothelium, the inner lining of blood vessels. frontiersin.org This includes reduced production of nitric oxide, a molecule that promotes vasodilation and helps lower blood pressure. frontiersin.org

Sympathetic Nervous System: Increased activity of the sympathetic nervous system, particularly in the kidneys, can lead to salt-dependent hypertension. tandfonline.com

Inflammation and Immune Activation: There is growing evidence that inflammation and the activation of the immune system play a role in the development of salt-sensitive hypertension. ahajournals.org

Genetic Factors: Genetic variations can influence an individual's susceptibility to salt-sensitive hypertension. tandfonline.com

Association with Renal Function and Chronic Kidney Disease Progression

Dietary this compound intake has significant implications for renal function and the progression of chronic kidney disease (CKD). nih.gov In individuals with CKD, the kidneys' ability to excrete sodium is often compromised, leading to sodium and fluid retention. mdpi.com This can result in hypertension, a common complication of CKD, and further accelerate the decline in kidney function. mdpi.comhealthline.com

High dietary sodium has been shown to:

Increase Proteinuria: High sodium intake is associated with increased urinary albumin excretion, a marker of kidney damage. nih.gov

Reduce Efficacy of Medications: A high-salt diet can diminish the anti-proteinuric effects of medications commonly used to treat CKD, such as angiotensin-converting enzyme (ACE) inhibitors. nih.gov

Worsen Outcomes in End-Stage Renal Disease (ESRD): In patients with ESRD who are on dialysis, excessive sodium intake contributes to fluid overload, hypertension, and left ventricular hypertrophy, all of which worsen prognosis. mdpi.comnih.gov

Major health organizations, such as the National Kidney Foundation, recommend sodium restriction for patients with CKD to help manage blood pressure and slow disease progression. nih.govhealthline.com

Impact on Bone Mineral Density and Osteoporosis Risk

Emerging research suggests a link between high dietary this compound intake and bone health, specifically bone mineral density and the risk of osteoporosis. srce.hr The primary mechanism through which high salt intake may negatively affect bone is by increasing urinary calcium excretion. srce.hrwhoccsaltreduction.org

When sodium intake is high, the kidneys excrete more sodium, and this process is linked to an increase in the amount of calcium lost in the urine. srce.hr If this calcium loss is not adequately compensated for by increased intestinal absorption, it can lead to a negative calcium balance, potentially resulting in the mobilization of calcium from the bones to maintain blood calcium levels. srce.hr Over time, this could contribute to a reduction in bone mass and an increased risk of osteoporosis. whoccsaltreduction.org

Studies have shown:

A direct correlation between urinary sodium and urinary calcium excretion. whoccsaltreduction.org

In postmenopausal women, a high-salt diet may increase bone resorption. srce.hr

Some research indicates that a high sodium intake is associated with lower bone mineral density at the hip in postmenopausal women and young women with lower calcium intakes. whoccsaltreduction.orgnih.gov

In vitro studies have suggested that increased this compound concentrations can directly stimulate osteoclast differentiation and function, the cells responsible for bone resorption. nih.gov

However, the evidence is not entirely consistent across all studies, and some have not found a significant association between sodium intake and bone mineral density. srce.hrwhoccsaltreduction.org Further research, including long-term randomized controlled trials, is needed to fully elucidate the role of dietary this compound in the development of osteoporosis. srce.hr

Food Science and Technology Research on Sodium Chloride

Functional Roles of Sodium Chloride in Food Matrices

Contribution to Food Texture and Structure Formation

This compound plays a fundamental role in establishing the texture and structure of various food products, from baked goods to processed meats. uevora.pt Its impact is largely attributed to its interaction with proteins and other macromolecules within the food matrix.

In bakery products , salt is crucial for the development of the gluten network. mdpi.compharmacyjournal.in During kneading, the presence of this compound strengthens the gluten structure, resulting in a dough that is more elastic and less sticky. mdpi.com This improved viscoelasticity allows the dough to better trap gases produced during fermentation, leading to a final product with a desirable volume and a fine, uniform crumb structure. pharmacyjournal.in Insufficient salt can result in a weak, flowable dough and a product with a dense texture. mdpi.com Conversely, excessive salt can inhibit yeast activity, slowing down fermentation and yielding a firm, undersized product. mdpi.com Research on shortbread-like sweet biscuits has shown that reducing salt content can lead to a less hard texture with larger and more numerous air cells. researchgate.net

In meat products , this compound is essential for solubilizing myofibrillar proteins, namely actin and myosin. mdpi.comejast.org This solubilization is critical for creating a stable protein gel that binds water and fat, contributing to the juiciness and cohesive texture of processed meats like sausages and hams. uevora.ptejast.org A salt concentration of approximately 2-3% is typically required to achieve this effect. uevora.ptmdpi.com The chloride ions bind to the protein chains, increasing the electrostatic repulsion between them and allowing for greater water retention. mdpi.com This water-binding capacity is pH-dependent and generally increases with salt concentration up to about 5%, after which it may decrease. mdpi.com

Below is an interactive table summarizing the effects of this compound on the texture of different food products:

Interactive Table: Effect of this compound on Food Texture

Food Product	Effect of Adequate this compound	Effect of Insufficient this compound
Bakery Products	Strengthens gluten network, improves elasticity, uniform crumb structure. mdpi.compharmacyjournal.in	Weak, sticky dough, dense texture, poor volume. mdpi.com
Meat Products	Solubilizes proteins, forms stable gel, improves water and fat binding, enhances juiciness. uevora.ptmdpi.comejast.org	Poor texture, reduced juiciness and binding capacity. ejast.org

| Cheese | Controls moisture, firms texture, contributes to body. uevora.ptmdpi.com | Softer, more compressible texture. uevora.pt |

Influence on Microbiological Safety and Shelf-Life Extension through Water Activity Reduction

One of the most ancient and critical functions of this compound in food is its role as a preservative. researchgate.net It enhances microbiological safety and extends the shelf-life of food products primarily by reducing water activity (a_w). oup.comresearchgate.net

Water activity is a measure of the "free" or "available" water in a food system that microorganisms can utilize for growth and metabolic activities. ucanr.eduagriculture.institute Pure water has a water activity of 1.0. agriculture.institute By dissolving in the water present in food, this compound ions bind with water molecules, making them unavailable to microorganisms. agriculture.institutenih.gov This reduction in water activity creates an osmotic pressure difference between the food and the microbial cells. researchgate.netnih.gov This osmotic stress can lead to plasmolysis, where water moves out of the microbial cells, inhibiting their growth and, in some cases, causing cell death. researchgate.net

Different microorganisms have varying minimum water activity requirements for growth. Most bacteria, including many common foodborne pathogens, require a water activity above 0.91 to proliferate. ucanr.edu Yeasts generally require a minimum water activity of 0.88, while molds can often survive at lower levels, around 0.65. ucanr.edu For example, a 22% salt solution can lower the water activity to approximately 0.86, which is sufficient to inhibit the growth of many spoilage bacteria. nih.gov

The preservative effect of this compound is a key factor in the safety and stability of a wide range of products, including cured meats, pickled vegetables, and brined cheeses. researchgate.net In cured meats, for instance, salt works in conjunction with other hurdles like low temperature and sometimes nitrites to control the growth of pathogenic bacteria such as Clostridium botulinum. nih.gov It's important to note, however, that while this compound is an effective preservative, it does not guarantee microbial safety on its own, and its efficacy can be influenced by other factors like pH, temperature, and the presence of other antimicrobial compounds. researchgate.net

Flavor Enhancement Mechanisms and Taste Perception Modulation

This compound is a primary contributor to the salty taste in foods, a perception largely mediated by the sodium ion (Na⁺). nih.gov The mechanism of salt taste perception is complex, but a prominent hypothesis involves epithelial sodium channels (ENaCs) on taste receptor cells. nih.govmdpi.com When sodium ions enter these channels, it triggers a neural signal to the brain that is interpreted as saltiness. nih.gov The chloride ion (Cl⁻) also plays a role, modulating the intensity of the salty taste. nih.gov

Beyond its own salty taste, this compound acts as a flavor enhancer through several mechanisms:

Interaction with Other Tastes: There is a synergistic relationship between salty and umami tastes. mdpi.com Umami compounds, such as monosodium glutamate (B1630785) (MSG) and certain nucleotides, can enhance the perception of saltiness. mdpi.comfrontiersin.org This interaction allows for the creation of flavorful foods with reduced sodium content. frontiersin.org

Impact on Enzymatic Activity in Food Processing

This compound can significantly influence the activity of various enzymes in food systems, which can be either beneficial or detrimental depending on the specific food and processing goals. oup.com

In meat processing , salt plays a crucial role in controlling the activity of endogenous proteases, such as cathepsins and calpains. oup.com By inhibiting the activity of these enzymes, salt helps to prevent excessive protein breakdown, which could lead to undesirable textural changes and spoilage. oup.com However, this compound can enhance the activity of other enzymes, like transglutaminase, which can be used to improve the texture and structure of meat products by cross-linking proteins. oup.comresearchgate.net The addition of NaCl has been shown to increase the enzymatic activity and thermal stability of microbial transglutaminase. researchgate.net

In cheese making , salt is a key regulator of enzymatic activity during ripening. uevora.pt It controls the activity of both the coagulant (rennet) and the various microbial enzymes that contribute to the development of the characteristic flavor and texture of the cheese. uevora.pt The salt concentration affects which microbial populations can thrive and, consequently, the enzymatic reactions they carry out.

In baking , this compound can modulate the rate of fermentation by influencing yeast activity. mdpi.com Salt has a retarding effect on yeast, slowing down the production of carbon dioxide. mdpi.com This control is essential for achieving a balanced fermentation and preventing the dough from over-proofing, which can lead to a sour taste and poor texture. mdpi.com

The effect of this compound on enzymatic activity is often concentration-dependent. For example, in the case of the enzyme amylase, which breaks down starch, increasing concentrations of this compound have been shown to decrease its rate of reaction, potentially by causing conformational changes in the enzyme. grabmyessay.com

Innovations in this compound Reduction Strategies in Food Products

The well-documented links between high sodium intake and adverse health outcomes have spurred significant research into strategies for reducing this compound in processed foods. The challenge lies in lowering sodium content while maintaining the functional and sensory properties that salt provides.

Application of Salt Substitutes (e.g., Potassium Chloride, Umami Compounds)

A primary strategy for sodium reduction is the partial or complete replacement of this compound with other compounds that can mimic its functionalities.

Potassium Chloride (KCl): Due to its chemical similarity to this compound, potassium chloride is the most common salt substitute. mdpi.comresearchgate.net It can provide a salty taste and has comparable antimicrobial effects to NaCl against certain microorganisms. mdpi.com However, a major drawback of KCl is its tendency to impart a bitter or metallic off-taste, especially at higher concentrations. nih.govmdpi.com To mitigate this, KCl is often used in combination with other ingredients. Research has shown that replacing up to 30% of NaCl with KCl can be acceptable in some meat products without significant negative sensory impacts. mdpi.com

Other Mineral Salts: Other chloride salts, such as calcium chloride (CaCl₂) and magnesium chloride (MgCl₂), have also been explored as potential salt substitutes. mdpi.com However, their use is often limited by their own characteristic off-tastes, which can be described as bitter or astringent. mdpi.com

Umami Compounds: Compounds that elicit an umami or savory taste are effective tools for sodium reduction because they can enhance the perception of saltiness. researchgate.netmdpi.com This allows for a reduction in NaCl content while maintaining a satisfying flavor profile. Key umami compounds used in this context include:

Monosodium Glutamate (MSG): A well-known flavor enhancer, MSG can be used to boost the savory notes in a food, which can compensate for a lower salt content. frontiersin.orgresearchgate.net

Yeast Extracts: These are rich in amino acids and nucleotides that provide a strong umami flavor and can enhance saltiness perception. mdpi.com

Ribonucleotides: Compounds like inosine (B1671953) monophosphate (IMP) and guanosine (B1672433) monophosphate (GMP) are potent umami flavor enhancers that work synergistically with MSG and NaCl to increase saltiness. frontiersin.org

Below is an interactive table summarizing common salt substitutes and their characteristics:

Interactive Table: Common Salt Substitutes for Sodium Reduction

Substitute	Primary Function	Advantages	Disadvantages
Potassium Chloride (KCl)	Provides saltiness, antimicrobial properties. mdpi.com	Chemically similar to NaCl, provides potassium. mdpi.commdpi.com	Can have a bitter/metallic aftertaste. nih.govmdpi.com
Calcium Chloride (CaCl₂)	Provides saltiness, functional properties. researchgate.net	Can contribute to calcium intake.	Can have a bitter/astringent taste. mdpi.com
Magnesium Chloride (MgCl₂)	Provides saltiness, functional properties. mdpi.com	Can contribute to magnesium intake.	Can have a bitter/astringent taste. mdpi.com
Monosodium Glutamate (MSG)	Enhances umami flavor and saltiness perception. frontiersin.orgresearchgate.net	Effective at low concentrations, enhances overall flavor. frontiersin.org	Subject to some negative consumer perception.
Yeast Extracts	Provide umami flavor, enhance saltiness. mdpi.com	Natural source of umami, can be listed as a clean label ingredient.	Can have a distinct flavor profile that may not be suitable for all products.

| Ribonucleotides (IMP, GMP) | Potent umami flavor enhancers. frontiersin.org | Highly effective, synergistic with MSG. frontiersin.org | Can be more expensive than other options. |

Technological Approaches for this compound Reduction

The food industry employs various technological strategies to reduce this compound content while maintaining the sensory and functional properties of food products. nih.govnih.gov These approaches primarily focus on modifying the physical form of salt, utilizing functional ingredients, and employing advanced processing techniques.

Micronized Salt: Reducing the particle size of salt to the micron level is an effective strategy for enhancing saltiness perception, allowing for a reduction in the total amount of this compound used. mdpi.comscielo.br Studies have shown that micronized salt, due to its smaller particle size, dissolves faster in saliva, leading to a more intense salty taste. scielo.br For instance, research on fresh sausages demonstrated that using micronized salt could achieve a 50% reduction in sodium content without negatively impacting technological, chemical, textural, or sensory characteristics. mdpi.comnih.gov Similarly, in beef burgers, a 30% reduction in this compound was possible without affecting sensory properties by using micronized salt. mdpi.com The application of micronized salt is particularly effective in products where salt is applied topically. tateandlyle.com

Cross-linking Agents: Cross-linking agents are substances that can form covalent bonds between protein molecules, which can help improve the texture and water-holding capacity of low-sodium products. researchgate.netupm.edu.my While chemical cross-linkers like glutaraldehyde (B144438) are not suitable for food applications due to toxicity concerns, enzymatic cross-linkers such as transglutaminases, laccases, and peroxidases are gaining attention. upm.edu.my These enzymes can modify food proteins to create novel textures and maintain desired mouthfeel in products like meat replacements and non-dairy yogurts. upm.edu.my Sodium trimetaphosphate (STMP) is another cross-linking agent used to modify starches, creating a more robust structure. tandfonline.comresearchgate.net

Hydrocolloids: Hydrocolloids are long-chain polymers that are widely used in the food industry as thickening and gelling agents. nih.gov In the context of sodium reduction, hydrocolloids can help to improve water binding and moisture retention, compensating for the structural losses that can occur when this compound is reduced. azelis.com They can be used to design specialized colloidal structures that enhance the perception of saltiness. tandfonline.comnih.gov For example, research has shown that adding gum arabic to yogurt drinks and mayonnaise can decrease the salt content by approximately 30% without a corresponding reduction in saltiness perception. nih.gov Hydrocolloids like carrageenan and konjac glucomannan (B13761562) have also been shown to improve the gelling properties of low-salt meat products. tandfonline.com

Coating Techniques: Coating salt particles or applying a salty coating to food products represents another innovative approach to sodium reduction. nih.govresearchgate.net Encapsulation of salt crystals can control their release, leading to a more pronounced salty taste with a smaller amount of salt. nih.govcabidigitallibrary.org One study on saltine crackers found that applying a salty coating with a 42.5% salt reduction resulted in a product that was not statistically different in salt perception from the standard recipe. cabidigitallibrary.org This technique creates an inhomogeneous distribution of salt, where a higher concentration on the surface leads to an initial strong salty flavor, tricking the consumer's perception. nih.govmdpi.com

Table 1: Technological Approaches for this compound Reduction

Technological Approach	Mechanism of Action	Example Application	Potential Sodium Reduction
Micronized Salt	Increases surface area for faster dissolution and enhanced saltiness perception. scielo.br	Fresh sausages, beef burgers, topical coatings. mdpi.comtateandlyle.com	30-50% mdpi.com
Cross-linking Agents	Form bonds between molecules to improve texture and water retention. upm.edu.my	Meat replacements, non-dairy yogurts, modified starches. upm.edu.mytandfonline.com	Varies depending on application.
Hydrocolloids	Improve water binding, moisture, and structure; can enhance saltiness perception. nih.govazelis.comtandfonline.com	Processed meats, plant-based products, yogurt drinks. nih.govazelis.com	~30% in some applications. nih.gov
Coating Techniques	Creates an uneven salt distribution, leading to a stronger initial salty taste. nih.govcabidigitallibrary.org	Crackers, snacks. nih.govcabidigitallibrary.org	Up to 42.5% in crackers. cabidigitallibrary.org

Consumer Acceptability and Sensory Science of Reduced-Sodium Formulations

The perception of saltiness is influenced by various factors, including the food matrix and the presence of other taste compounds. researchgate.netnih.gov For example, salt is known to suppress bitterness, so reducing salt can sometimes unmask bitter flavors from other ingredients. nih.gov To counteract this, bitterness masking agents like L-Arginine can be used in conjunction with salt substitutes such as potassium chloride. lsu.edu Sensory evaluation techniques, such as Quantitative Descriptive Analysis, are essential for characterizing the sensory profiles of reduced-sodium products and identifying any off-flavors that may arise. researchgate.net

Table 2: Consumer Acceptability of Reduced-Sodium Foods

Food Product	Sodium Reduction Level	Impact on Consumer Acceptability
General Foods	20-33%	Maintained acceptability or overall flavor. researchgate.net
General Foods	38-66%	Loss of acceptability or overall flavor. researchgate.net
Bread	Up to 30%	No effect on consumer liking or purchase intent. nih.govmdpi.com
Fresh Sausages	50% (with micronized salt)	No impact on temporal sensory profile or overall liking. mdpi.compreprints.org
Chicken Broth	N/A (using NaCl/KCl/L-Arginine mixture)	Equally accepted for all sensory attributes compared to standard salt. lsu.edu

Genetic and Breeding Approaches for Salt-Adapted Food Ingredients

A long-term strategy for reducing sodium in the food supply involves developing crop varieties that are inherently better suited for use in reduced-salt food formulations. frontiersin.orgfrontiersin.org This approach focuses on the genetic improvement of crops to enhance their tolerance to salinity, which can have implications for the final composition of food ingredients. mdpi.com

Breeding programs have been successful in developing salt-tolerant cultivars of various crops, including wheat. mdpi.comekb.eg These programs often utilize germplasm screening to identify genetic variations for salt tolerance and then use techniques like marker-assisted selection to introduce these traits into elite varieties. mdpi.comnih.gov For example, the introduction of the Nax1 and Nax2 loci from Triticum monococcum into bread wheat has led to cultivars with improved yield under saline conditions. mdpi.com

A notable development is a new line of salt-tolerant bread wheat, MW#293, which not only thrives in saline soils but also accumulates high levels of sodium in its leaves. adelaide.edu.aufrontiersin.org This challenges the traditional paradigm that salt tolerance is associated with low sodium uptake. adelaide.edu.au This "super line" produced twice the grain of a popular Australian wheat variety in salty soil and also outperformed it in non-saline conditions. adelaide.edu.au The development of such varieties could provide food manufacturers with raw materials that are better adapted to reduced-sodium processing.

Furthermore, research is exploring the domestication of halophytes (plants that are naturally salt-tolerant) as a source of new food ingredients. frontiersin.orgfrontiersin.org While these efforts are still in the early stages, they represent a novel approach to creating a "saline agriculture" that could contribute to the availability of low-sodium food options in the future. frontiersin.org

Table 3: Examples of Salt-Tolerant Wheat Cultivars

Cultivar/Line	Key Trait(s)	Breeding Approach
KRL 213, HD2009	Improved yield under saline conditions, enhanced sodium exclusion. mdpi.com	Introduction of Nax1 and Nax2 loci via marker-assisted selection. mdpi.com
MW#293	High grain yield under saline and sodic conditions, high sodium accumulation in leaves. adelaide.edu.aufrontiersin.org	Cross between US germplasm W4909 and Australian bread wheat Mace. adelaide.edu.au
Giza 171	Good performance in all traits under normal and saline soil conditions. ekb.eg	Evaluation of existing Egyptian bread wheat cultivars. ekb.eg
Misr 2	Classified as a salt-tolerant cultivar based on stress tolerance index. ekb.eg	Evaluation of existing Egyptian bread wheat cultivars. ekb.eg

Environmental Science and Ecotoxicological Research on Sodium Chloride

Impacts of Anthropogenic Sodium Chloride Loading on Aquatic Ecosystems

The introduction of this compound from human activities into aquatic environments is a growing global concern, leading to a cascade of ecological consequences. The primary sources of this anthropogenic salt loading include the application of de-icing salts on roads, agricultural runoff, and industrial and wastewater discharges. nsf.govnih.gov This influx of salt is transforming freshwater ecosystems at a fundamental level.

Freshwater Salinization Syndrome Dynamics and Characteristics

Freshwater Salinization Syndrome (FSS) describes the interconnected physical, chemical, and biological impacts resulting from increased ion concentrations in freshwater bodies. cbtrust.orgfrontiersin.orgnih.gov This syndrome is not merely an increase in salinity but a complex phenomenon that alters the fundamental nature of freshwater ecosystems. cbtrust.org The dynamics of FSS are driven by several interacting factors, including human activities that introduce salt, the underlying geology of the watershed, hydrological flowpaths, climate, and time. cbtrust.org

Ecotoxicity to Freshwater Biota and Aquatic Organisms

Increased concentrations of this compound are toxic to a wide range of freshwater organisms, including fish, amphibians, invertebrates, and plants. mo.govmsu.edu The toxicity of this compound can manifest in several ways. At elevated levels, it can cause osmotic stress, leading to dehydration of cells as they lose water to the saltier external environment. mo.govlsrca.on.ca This can impair basic life functions and ultimately lead to death. mo.gov

The sensitivity to this compound varies among different species. For example, some aquatic invertebrates, like certain species of Daphnia (water fleas), are particularly sensitive, showing decreased reproduction and increased mortality at relatively low chloride concentrations. researchgate.net The toxicity can also be influenced by the background water chemistry. For instance, organisms in soft water with low calcium concentrations may be more susceptible to the toxic effects of this compound. researchgate.netnih.govdatadryad.org

Chronic exposure to sublethal concentrations of this compound can also have significant impacts, affecting the growth, reproduction, and behavior of aquatic organisms. embrapa.br It can alter the community structure of aquatic ecosystems, favoring more salt-tolerant species and leading to a decline in biodiversity. nih.govsolitudelakemanagement.com For instance, some studies have shown that increased salinity can favor the growth of certain types of phytoplankton, like cyanobacteria, while harming other aquatic plants and animals. nih.gov

Influence on Water Quality Parameters and Hydrochemical Cycling

The introduction of this compound into freshwater ecosystems significantly alters key water quality parameters and disrupts natural hydrochemical cycles. One of the most direct impacts is the increase in chloride concentrations, which is a primary indicator of salinization. lsrca.on.ca This increased salinity can lead to chemical stratification in lakes, where denser, saltier water settles at the bottom. msu.edu This stratification can prevent the natural mixing of the water column, leading to deoxygenation of the bottom waters, which can be detrimental to fish and other bottom-dwelling organisms. msu.edusolitudelakemanagement.com

Furthermore, this compound can influence the cycling of other essential nutrients and elements. The sodium ions can displace other positively charged ions, such as calcium, magnesium, and potassium, from soil particles through a process called ion exchange. nh.gov This can release these nutrients into the water, potentially leading to increased nutrient concentrations and contributing to eutrophication, which is the excessive growth of algae and aquatic plants. uwaterloo.canh.gov The increased chloride levels can also reduce the self-purification capacity of water bodies by inhibiting processes like denitrification and organic matter decomposition. nih.gov The mobilization of heavy metals from sediments due to increased salinity is another significant concern, as it can increase the toxicity of the water. researchgate.net

Effects of this compound on Terrestrial Ecosystems and Soil Biogeochemistry

The impacts of this compound are not limited to aquatic environments; it also has profound effects on terrestrial ecosystems, particularly on soil health and plant life. The accumulation of salt in soils, often a result of irrigation with saline water or runoff from de-iced roads, can lead to significant degradation of land resources.

Phytotoxicity and Plant Stress Responses (e.g., germination, seedling establishment, shoot/root growth)

This compound is phytotoxic, meaning it is harmful to plants. The presence of excess salt in the soil creates a challenging environment for plant growth, affecting various stages from germination to maturity. mdpi.com One of the primary effects of soil salinity is osmotic stress, which reduces the ability of plants to take up water from the soil, creating a state of "physiological drought". scielo.org.conih.govkg.ac.rs This occurs because the high salt concentration in the soil lowers the water potential, making it difficult for roots to extract water. soilqualityknowledgebase.org.au

In addition to osmotic stress, high concentrations of sodium and chloride ions can be directly toxic to plant cells, disrupting metabolic processes and causing cellular damage. nih.govfrontiersin.orgeuropa.eu This ionic toxicity can interfere with nutrient uptake, leading to deficiencies of essential elements like potassium and calcium. europa.eugrdc.com.au

The specific responses of plants to salt stress include:

Germination: High salinity can inhibit or delay seed germination. scielo.org.cokg.ac.rsresearchgate.net Some seeds may enter a state of dormancy, while others may fail to germinate altogether. scielo.org.co

Seedling Establishment: Seedlings are often more sensitive to salt stress than mature plants. soilqualityknowledgebase.org.auosu.edu Salinity can hinder seedling emergence and establishment, leading to poor crop stands. scielo.org.co

Shoot and Root Growth: Salt stress can significantly reduce both shoot and root growth. osu.edumdpi.com This is often manifested as stunted growth, reduced leaf area, and a smaller root system, which further limits the plant's ability to acquire water and nutrients.

Plant species vary in their tolerance to salinity. Glycophytes, which include most crop plants, are generally sensitive to salt, while halophytes are salt-tolerant plants that can thrive in saline environments. mdpi.comfrontiersin.orgplant-ditech.comresearchgate.net Plants have developed various mechanisms to cope with salt stress, including the regulation of ion transport, the synthesis of compatible solutes to maintain osmotic balance, and the activation of antioxidant systems to combat oxidative stress. nih.govfrontiersin.orgnih.govoup.commdpi.com

Soil Structural Degradation and Geochemical Alterations (e.g., aggregate stability, erosion, water infiltration, saline/alkali soil formation)

The accumulation of this compound in soil can lead to significant degradation of its physical properties, a process often referred to as soil structural degradation. europa.eu One of the key aspects of this degradation is the breakdown of soil aggregates, which are clusters of soil particles held together by organic matter and other binding agents. cdnsciencepub.com

The presence of high concentrations of sodium ions can cause the dispersion of clay particles. researchgate.net This happens because the sodium ions replace other cations like calcium and magnesium that help to hold soil particles together, leading to a weakening of the soil structure. mdpi.com This dispersion of clay particles results in the breakdown of soil aggregates, a condition that reduces soil aggregate stability. researchgate.netpurdue.edu

The consequences of reduced aggregate stability are numerous and detrimental to soil health:

Reduced Water Infiltration: When soil aggregates break down, the fine clay particles can clog soil pores, leading to the formation of a surface crust. grdc.com.aupurdue.edu This crust reduces the rate of water infiltration into the soil, leading to increased surface runoff.

Increased Erosion: Soils with poor structure are more susceptible to erosion by both water and wind. mo.govsoilqualityknowledgebase.org.aueuropa.eu The loss of topsoil through erosion further degrades soil fertility and productivity.

Formation of Saline and Alkali Soils: The long-term accumulation of this compound contributes to the formation of saline soils. When sodium becomes the dominant cation on the soil exchange complex, it leads to the development of sodic or alkali soils, which are characterized by poor structure, high pH, and low permeability. europa.eugrdc.com.auresearchgate.net

These geochemical alterations not only impact agricultural productivity but also have broader environmental consequences, including increased risk of desertification and degradation of water quality due to increased sediment and nutrient runoff. europa.eu The management of salt-affected soils often involves strategies to improve soil structure, such as the application of amendments like gypsum to replace excess sodium with calcium. grdc.com.au

Interactive Data Table: Effects of NaCl on Freshwater Organisms Users can filter the data by organism type and effect.

Filter by Organism Type:AllAlgaeCrustaceanFish
Organism Type
Species
Effect
NaCl Concentration
Source
Algae
Pseudokirchneriella subcapitata
50% reduction in growth rate (EC50) after 7 days
0.24 M
 researchgate.net
Algae
Pseudokirchneriella subcapitata
50% inhibition of chlorophyll (B73375) fluorescence
0.27 M
 researchgate.net
Crustacean
Daphnia magna
50% reduction in swimming speed after 15 minutes
0.19 M
 researchgate.net
Crustacean
Daphnia magna
Immobilization of three organisms (EC50)
0.27 M
 researchgate.net
Crustacean
Daphnia magna
Lethal effect (no heartbeat) after 30 minutes
0.35 M
 researchgate.net
Crustacean
Daphnia ambigua
Increased toxicity in low-calcium water
Not specified
[20, 23]
Fish
Freshwater fish
Acute exposure can lead to mortality and behavioral changes
Not specified
 frontiersin.org
Fish
Freshwater fish
Osmoregulatory stress leading to dehydration and organ failure
Not specified
 nih.gov
Generated code

**Table of Compounds**

Compound Name
PubChem CID
This compound
5234
Sodium
5360545
Chloride
312
Calcium
5460209
Magnesium
5462224
Potassium
5462222
Gypsum
10176985

Mobilization and Transport of Contaminants in the Environment

The widespread use of this compound, particularly as a de-icing agent, has significant implications for the mobilization and transport of various contaminants in the environment. epa.govausableriver.org When introduced into the soil, this compound dissociates into sodium (Na+) and chloride (Cl-) ions. umass.edu These ions can alter soil chemistry, leading to the release and increased mobility of heavy metals, radioactive materials, and nutrients. epa.govresearchgate.net

Heavy Metals:

Roadside environments often accumulate heavy metals from sources like vehicle parts, tires, and road materials. ausableriver.org These metals, including lead, copper, zinc, cadmium, and manganese, typically bind to soil particles. ausableriver.orgresearchgate.net The influx of sodium ions from road salt can displace these bound heavy metals through a process called cation exchange. trentu.caascelibrary.org This exchange releases the metals into the soil solution, making them more mobile and bioavailable. ausableriver.orgresearchgate.net Studies have shown that this compound can lead to a significant release of copper and lead, primarily through the mobilization of organic matter to which these metals are bound. ascelibrary.org The increased mobility of heavy metals poses a dual threat: it can harm ecosystems and reduce the effectiveness of traditional filters designed to protect water quality. mynewscenter.org This mobilization can lead to the contamination of freshwater ecosystems and groundwater, which may serve as drinking water sources. ausableriver.orgresearchgate.net

Radioactive Materials:

Similar to heavy metals, radioactive materials like radium can be mobilized from soils due to the presence of salts. epa.gov This increases the risk of these materials becoming more concentrated in groundwater and surface water, posing a potential threat to drinking water quality. epa.govresearchgate.net

Nutrients:

High concentrations of this compound in the soil can also lead to the mobilization of essential nutrients. epa.gov The displacement of nutrient cations such as calcium, potassium, and magnesium from soil exchange sites can result in their loss from the soil, reducing its fertility. trentu.ca Furthermore, excess salt can promote the leaching of nutrients like nitrate-nitrogen. epa.govoup.com This exacerbates nutrient pollution in water bodies, which can contribute to harmful algal blooms and low dissolved oxygen levels. epa.gov

The following table summarizes the effects of this compound on contaminant mobilization:

Contaminant Type	Mobilization Mechanism	Environmental Impact
Heavy Metals (e.g., Pb, Cu, Zn, Cd)	Cation exchange, complex formation with chloride, dispersion of colloids. ascelibrary.orgresearchgate.net	Increased bioavailability and toxicity, contamination of groundwater and surface water. ausableriver.orgresearchgate.net
Radioactive Materials (e.g., Radium)	Mobilization from soil particles. epa.gov	Increased concentration in groundwater and surface water. epa.gov
Nutrients (e.g., Nitrate, Calcium, Potassium)	Cation exchange, leaching. epa.govtrentu.ca	Reduced soil fertility, nutrient pollution in water bodies leading to eutrophication. epa.govtrentu.ca

Mitigation and Management Strategies for Environmental this compound Contamination

Recognizing the environmental consequences of this compound contamination, researchers and environmental managers have been developing and implementing various mitigation and management strategies. These strategies focus on reducing the initial input of salt into the environment, remediating contaminated areas, and improving our understanding of salt transport processes.

A primary strategy to reduce this compound pollution is to adopt more sustainable de-icing practices and utilize alternative de-icing agents. intelligentliving.cogreenicemelt.com

Sustainable Practices:

Improved Application Technology: Advances in technology allow for more precise application of de-icers, minimizing waste. intelligentliving.co

Use of Abrasives: Mixing sand with de-icers provides traction on icy surfaces, reducing the total amount of chemical de-icer needed. intelligentliving.coshrubhub.com

Alternative Compounds:

Several alternatives to this compound are available, each with its own set of environmental considerations.

Beet Juice Blends: Often mixed with salt brine, beet juice lowers the freezing point of water and enhances the melting efficiency of salt, thereby reducing the total amount of chloride needed. intelligentliving.cohartiganoutdoors.com It is biodegradable and less harmful to plants and soil. greenicemelt.comshrubhub.com

Calcium Magnesium Acetate (CMA): Derived from limestone and acetic acid, CMA is a biodegradable and less corrosive alternative to rock salt. shrubhub.comhartiganoutdoors.com It is considered more environmentally friendly and gentler on vegetation. intelligentliving.coshrubhub.com

Potassium Acetate: This compound is another biodegradable de-icer that is less harmful to the environment. invictussnowfighters.com

Formates: The salts of formic acid are biodegradable and have a lower oxygen demand during breakdown in wastewater compared to other agents, making them a more eco-friendly option, particularly for sensitive areas like airports. basf.com

The following table compares some common de-icing alternatives:

De-icing Agent	Composition	Environmental Considerations
Beet Juice Blends	Sugar beet extracts mixed with salt brine	Biodegradable, reduces chloride usage. intelligentliving.cohartiganoutdoors.com
Calcium Magnesium Acetate (CMA)	Calcium carbonate, magnesium carbonate, and acetic acid	Biodegradable, less corrosive, gentler on plants. shrubhub.comhartiganoutdoors.com
Potassium Acetate	Potassium salt of acetic acid	Biodegradable, less harmful to the environment. invictussnowfighters.com
Formates	Salts of formic acid	Readily biodegradable, low oxygen demand in wastewater. basf.com

For areas already impacted by this compound contamination, several remediation techniques can be employed to restore soil health and plant life.

Phytoremediation: This approach uses salt-tolerant plants, known as halophytes, to remove salt from the soil. lidsen.comumn.edu These plants absorb this compound into their aboveground biomass, which can then be harvested, effectively removing the salt from the ecosystem. umn.eduumn.edu Some plants excrete salt onto their leaf surfaces, where it can be dispersed by wind. vt.eduyoutube.com Research has identified several promising species for phytoremediation, including certain types of grasses, sunflowers, and beets. umn.eduusask.ca Phytoremediation is considered a cost-effective and environmentally friendly method for soil remediation. lidsen.comumn.edu

Improving Soil Drainage: Enhancing soil drainage can help leach excess salts from the root zone. lidsen.com However, this approach needs careful management to avoid simply transferring the contamination to groundwater.

Chemical Amendments: The application of substances like gypsum (calcium sulfate) can help improve soil structure by replacing sodium ions on soil particles with calcium, which can then be leached out. vt.edu However, this can be a costly approach. vt.edu

Understanding how this compound moves through the environment is crucial for predicting its impact and developing effective management strategies. diva-portal.org

Monitoring:

Field Measurements: Continuous monitoring of chloride levels in soil, groundwater, and surface water provides direct data on the extent and transport of contamination. diva-portal.orgumn.edu This can involve collecting water and soil samples for analysis. diva-portal.org

Geophysical Methods: Techniques like electrical resistivity imaging can be used to monitor the movement of saline water in the subsurface, offering a non-invasive way to track contamination plumes. researchgate.netnih.gov

Modeling:

Transport Models: Computer models are used to simulate the movement of this compound through various environmental compartments, including surface runoff, soil infiltration, and groundwater flow. tandfonline.comumass.eduneigae.ac.cn These models incorporate factors like salt application rates, weather conditions, soil type, and hydrogeology to predict chloride concentrations at different locations and times. diva-portal.org

The combination of monitoring and modeling provides a powerful tool for understanding the fate of road salt in the environment and for making informed decisions about its management. diva-portal.org

Industrial Chemistry and Material Science Research on Sodium Chloride

Sodium Chloride as a Feedstock in Chemical Synthesis

This compound (NaCl) is a fundamental raw material in the chemical industry, serving as a primary feedstock for the production of a vast array of chemicals. wikipedia.orgcstitaniums.comchemicalmarketanalytics.com Its abundance and low cost make it an economically viable starting material for major industrial processes. wikipedia.orgecoinvent.org

Chlor-Alkali Process Optimization and Derivatives Production (e.g., Sodium Hydroxide (B78521), Chlorine Gas, Hydrogen)

The chlor-alkali process is a cornerstone of the chemical industry, utilizing the electrolysis of this compound brine to produce chlorine (Cl₂), sodium hydroxide (NaOH, or caustic soda), and hydrogen (H₂). wikipedia.orgchemicalmarketanalytics.comchemicalmarket.net These products are vital for numerous downstream industries, including plastics (PVC), pulp and paper, water treatment, and chemical synthesis. wikipedia.orgcstitaniums.comchemicalmarket.net

Optimization strategies often revolve around:

Energy Efficiency: Developing and implementing technologies like oxygen-depolarised cathodes can reduce energy consumption in membrane electrolyzers. resourcewise.com

Process Control: Advanced software can balance current efficiency across individual cells, diagnose faults, and optimize performance to maximize production and improve product quality. abb.com

Feedstock Purity: The efficiency of the chlor-alkali process is highly dependent on the purity of the brine. aidic.it Optimizing brine purification processes to remove impurities like calcium and magnesium is crucial for maintaining the performance and lifespan of the electrolysis cells. aidic.it

A significant challenge in the chlor-alkali industry is managing the co-production of chlorine and caustic soda in line with market demand. chemicalmarket.net As the demand for caustic soda often outpaces that for chlorine, strategies are being developed to manage chlorine surplus, including investment in chlorine derivative production. chemicalmarket.net

Solvay Process and Other Industrial Chemical Syntheses (e.g., Sodium Carbonate, Calcium Chloride)

This compound is a key ingredient in the Solvay process, the primary industrial method for producing sodium carbonate (soda ash, Na₂CO₃) and calcium chloride (CaCl₂). wikipedia.orgwikipedia.org Sodium carbonate is an essential chemical for the manufacturing of glass, detergents, and various other chemicals. wikipedia.orglibretexts.orgck12.org

The Solvay process involves a series of reactions where ammonia (B1221849) and carbon dioxide are passed through a concentrated brine solution. wikipedia.orglibretexts.org A key step is the precipitation of sodium bicarbonate (NaHCO₃), which is then heated to produce sodium carbonate. libretexts.orgck12.org

A significant advantage of the Solvay process is its ability to recycle the ammonia used, which is a relatively expensive raw material. libretexts.org The process uses readily available and inexpensive ingredients like salt brine and limestone. wikipedia.org However, it is an energy-intensive process. libretexts.org

Beyond the chlor-alkali and Solvay processes, this compound serves as a feedstock for producing other important industrial chemicals, including:

Sodium sulfate (B86663) (Na₂SO₄) and hydrochloric acid (HCl) via the Mannheim process. wikipedia.org

Sodium chlorate (B79027) (NaClO₃) , which is used to produce chlorine dioxide (ClO₂), a bleaching agent in the pulp and paper industry. wikipedia.orgbellchem.com

Metallic sodium through the electrolysis of molten NaCl. ecoinvent.org

Advanced Purification Methodologies for Analytical and Pharmaceutical Grades of this compound

For laboratory, analytical, and pharmaceutical applications, this compound of exceptionally high purity is required. ui.ac.idui.ac.id Analytical grade NaCl, for instance, must have a purity of over 99.5%. ui.ac.id This necessitates advanced purification methods to remove impurities such as sulfate, calcium, magnesium, and potassium ions. ui.ac.idui.ac.id

Common purification strategies include:

Chemical Precipitation: This involves dissolving crude salt to form a brine solution and then sequentially adding chemical reagents to precipitate impurities. ui.ac.idui.ac.id For example, barium chloride (BaCl₂) can be used to precipitate sulfate ions, while sodium hydroxide (NaOH) and sodium carbonate (Na₂CO₃) can precipitate magnesium and calcium ions, respectively. ui.ac.idui.ac.id

Recrystallization: This is a common method for purifying crystalline compounds. ui.ac.id It involves dissolving the impure salt in a solvent and then allowing it to crystallize again, leaving impurities behind in the solution. researchgate.net Multiple-effect evaporation (MEE) and mechanical vapor recompression (MVR) are often used in industrial-scale recrystallization. researchgate.net

Ion Exchange: This method can be used as part of a multi-stage purification process to remove trace ionic impurities. aidic.it

The choice of purification method depends on the initial purity of the salt and the required final purity. For pharmaceutical-grade this compound, which has even stricter purity requirements defined by pharmacopoeias, processes like recrystallization are often preferred as they can consistently produce high-purity salt that meets these standards. researchgate.netscribd.com

Applications of this compound in Material Engineering

This compound's utility extends into the field of material engineering, where its properties are leveraged in a variety of applications, from construction materials to advanced energy technologies. mdpi.comnih.gov

Electrochemical Energy Technologies

The unique physicochemical properties of this compound, combined with its abundance, low cost, and environmental friendliness, have made it a subject of significant research interest in the field of electrochemical energy. researchgate.netrsc.orgrsc.org It is being explored for use in supercapacitors, batteries, fuel cells, and for hydrogen production. researchgate.netrsc.orgrsc.org

Development of this compound-Based Electrolytes (e.g., aqueous, gel, composite)

An electrolyte is a critical component of any electrochemical device, acting as an ionic conductor between the positive and negative electrodes. rsc.org this compound, being a typical ionic compound, can be dissolved in suitable solvents to create electrolytes with high ionic conductivity. rsc.org Due to its high chemical and thermal stability, non-toxicity, and safety, NaCl is considered a suitable solute for electrolytes in various electrochemical energy devices, including aqueous batteries and electrolyzers. researchgate.netrsc.org

Aqueous Electrolytes: Aqueous solutions of this compound are the most straightforward type of NaCl-based electrolyte. The ionic conductivity of these electrolytes is proportional to the concentration of the salt in the solution. rsc.org Research has shown that the potential values of aluminum in a this compound solution are dependent on the concentration of the solution and the operating temperature. conscientiabeam.com

Gel Electrolytes: Gel electrolytes offer a compromise between liquid and solid electrolytes, providing better safety than liquids while maintaining good ionic conductivity. mdpi.comrsc.org They are typically formed by incorporating an aqueous electrolyte into a polymer matrix. rsc.org

Agar-glycerol based gels with this compound have been developed as an alternative to liquid electrolytes for studying the corrosion of metals with complex geometries. epfl.ch

Pectin-based hydrogel electrolytes containing NaCl and other salts are being investigated for sustainable energy storage applications. rsc.org

Composite Electrolytes: Composite electrolytes involve the addition of other materials to the electrolyte to enhance its properties.

The addition of tantalum pentoxide (Ta₂O₅) to a solid electrolyte made from tantalum chloride and this compound resulted in a material with high conductivity at room temperature and improved electrochemical stability. eurekalert.orgomu.ac.jp

In the realm of solid polymer electrolytes, polyvinyl alcohol (PVA) based electrolytes containing this compound have been shown to have superior ionic conductivity when fabricated using an electrospinning technique compared to a solution-casting method. mdpi.com

For structural sodium-ion batteries, a composite solid electrolyte has been developed using a poly(ethylene oxide)-based matrix with sodium-rich inorganic ceramic fillers to improve ionic conductivity and mechanical properties. acs.org

Interactive Data Table: Properties of Different this compound-Based Electrolytes

Regulation of Electrode Material Microstructure using this compound (e.g., template methods, molten salt methods, interface regulation)

This compound (NaCl) is increasingly utilized in materials science to control the microstructure of electrode materials for electrochemical energy devices. Its low cost, environmental friendliness, and unique physicochemical properties make it a valuable tool in synthesizing advanced materials with tailored morphologies. researchgate.net Three primary methods leverage NaCl for this purpose: template methods, molten salt methods, and interface regulation.

Template Methods: NaCl nanocrystals can act as sacrificial templates to create porous electrode materials. In a typical process, a precursor material is mixed with NaCl particles. After the precursor material is solidified or synthesized around the salt particles, the NaCl template is easily removed by washing with water, leaving behind a porous structure. This technique, often assisted by freezing or gel technologies, allows for precise control over pore size and distribution, which is critical for enhancing electrode performance by increasing the active surface area and facilitating ion transport. researchgate.net

Molten Salt Methods: In this approach, NaCl is used as a molten salt medium for the synthesis of electrode materials. The low melting point of eutectic mixtures containing NaCl (e.g., AlCl₃-NaCl-KCl) allows for reactions to occur at relatively low temperatures. jst.go.jp The molten salt acts as a solvent, enabling the controlled growth of crystalline electrode materials. The properties of the final material can be tuned by adjusting the composition of the molten salt and the electrochemical conditions, such as current density. researchgate.netjst.go.jp This method is guided by principles of electrolysis and eutectic point theory to produce materials with specific microstructures. researchgate.net

Interface Regulation: this compound can also be used to regulate the interfaces within electrode materials. The presence of Na⁺ and Cl⁻ ions can influence the nucleation and growth kinetics of materials during synthesis. For instance, chloride ions can interact with metal ions in solution, controlling their reduction rate and promoting specific growth patterns, such as the formation of nanowires. researchgate.netmdpi.com This interface regulation is a key strategy for developing materials with desired electrochemical properties. researchgate.net

Applications in Supercapacitors, Batteries, Fuel Cells, and Hydrogen Production

The microstructural control afforded by this compound directly translates to improved performance in various electrochemical energy applications. researchgate.netrsc.org

Supercapacitors and Batteries: In supercapacitors and sodium-ion batteries, the high surface area and porous structures created using NaCl templates lead to higher capacitance and faster charge-discharge rates. For sodium-metal chloride batteries, such as the ZEBRA battery, the microstructure of the Ni and NaCl particles in the cathode is a critical factor affecting performance. The growth of these particles during operation can reduce the active surface area, increasing cell polarization. mdpi.com Research focuses on designing cathode microstructures that maintain stability and high performance. mdpi.com Aqueous NaCl-based electrolytes and gel electrolytes are also being explored for these devices. researchgate.netrsc.org

Fuel Cells: NaCl-based composite electrolytes are under investigation for solid oxide fuel cells (SOFCs). researchgate.netrsc.org The working principle of an SOFC involves the use of a solid electrolyte to transport ions between the anode and cathode. The properties of the electrolyte are crucial for the cell's efficiency.

Hydrogen Production: In water splitting for hydrogen production, NaCl is a common electrolyte. researchgate.net However, the concentration of NaCl can impact efficiency. High concentrations of Na⁺ ions can accumulate near the cathode, impeding the access of H⁺ ions to active sites and increasing the cell voltage. researchgate.net

Metallurgical Processes and Alloy Modification (e.g., Al-Si alloys, metal extraction)

This compound plays a significant role in metallurgy, particularly in the modification of aluminum-silicon (Al-Si) alloys and in metal extraction processes.

In Al-Si casting alloys, the morphology of the silicon phase greatly influences the mechanical properties. The addition of small amounts of modifiers is used to change the coarse, acicular silicon structure into a fine, fibrous eutectic structure, a process known as modification. This compound has been investigated as a low-cost and readily available alternative to conventional modifiers like strontium and antimony. researchgate.net The addition of NaCl powder to Al-12 wt.% Si alloy melts has been shown to refine the microstructure, changing the silicon from a dendritic to a fine, equiaxed structure, which results in improved tensile strength and hardness. researchgate.netresearchgate.net

Table 1: Effect of NaCl Addition on Mechanical Properties of Al-12wt.%Si Alloy

NaCl Addition (wt.%)	Tensile Strength (MPa)	Hardness (HRF)
0	160	68
0.05	190	81
0.1	233	87
0.2	235	91
0.3	219	82
0.5	237	94
Data sourced from reference researchgate.net

In metal extraction, NaCl is a key component of molten salt electrolytes used for electrorefining. For instance, an AlCl₃-NaCl-KCl molten salt can be used to produce high-purity aluminum from Al-Si alloys. jst.go.jp In this process, the impure Al-Si alloy acts as the anode. Aluminum preferentially dissolves into the molten salt and is then deposited as high-purity metal at the cathode, while the less reactive silicon remains on the anode surface. jst.go.jp This method is an effective way to upgrade recycled aluminum alloys. jst.go.jp

Synthesis of Nanomaterials and Nanostructures (e.g., silver nanowires, nanocrystals via anti-solvent precipitation)

This compound is instrumental in the bottom-up synthesis of various nanomaterials, where it helps control the size, shape, and morphology of the final products.

A prominent example is the synthesis of silver nanowires . In the polyol process, where a silver salt (like silver nitrate) is reduced in a polyol (like ethylene (B1197577) glycol), NaCl is often added as a shape-directing agent. researchgate.nettheiet.org The chloride ions react with silver ions to form AgCl colloids. mdpi.com This controls the concentration of free silver ions in the solution, slowing down the nucleation rate and promoting the anisotropic growth of silver into one-dimensional nanowire structures. theiet.orgacs.org The concentration of NaCl is a critical parameter; optimal concentrations lead to high-yield, high-quality nanowires, while incorrect concentrations can result in a mixture of nanoparticles of different shapes. theiet.orgsapub.org

Another significant application is the synthesis of nanocrystals via anti-solvent precipitation . This method is used to produce nanocrystals of water-soluble compounds, like NaCl itself. chemistryviews.org In a typical setup, an aqueous solution of NaCl is mixed with an anti-solvent (a solvent in which NaCl is insoluble, such as ethanol) in a controlled manner, often using a fluidic device. chemistryviews.orgresearchgate.net The rapid mixing causes the NaCl to precipitate out of the solution as nanocrystals. By carefully controlling the flow rates and concentrations, it is possible to produce uniform NaCl nanocubes and nanospheres with sizes as small as 20 nm and 6 nm, respectively. chemistryviews.orgresearcher.life These water-soluble nanocrystals can then be used as templates for creating hollow nanoparticles. chemistryviews.org

Role in Construction Materials Science (e.g., concrete setting, coal fly ash stabilization)

In construction materials, this compound can influence the properties and performance of materials like concrete and stabilized soils. While often known for its detrimental corrosive effects on reinforcing steel, its controlled addition can have specific applications.

For instance, NaCl is used to increase the curing rate of concrete in certain applications. quora.com

In the field of soil stabilization, NaCl has been studied as an accelerator for the pozzolanic reactions in coal fly ash stabilized with lime. researchgate.net The combination of fly ash and lime creates a binder, but the reactions are typically slow. The addition of small amounts of NaCl can accelerate the strength gain, especially in the early stages of curing. researchgate.netcdnsciencepub.comresearchgate.net This is attributed to the salt promoting a more rapid consumption of hydrated lime, leading to an improved mechanical behavior of the stabilized material. researchgate.net Studies have shown that adding NaCl to coal fly ash-carbide lime mixtures results in a significant increase in early strength and improved durability under wet-dry cycles compared to mixtures without the salt. cdnsciencepub.comresearchgate.net The formation of Friedel's salt (Ca₂Al(OH)₆(Cl,OH)·2H₂O) is considered critical in the retainment of heavy metals and chloride within the stabilized matrix. nih.gov

Other Industrial Applications of this compound

Water Treatment Technologies (e.g., desalination, softening, ion exchange resin regeneration)

This compound is a fundamental chemical in several major water treatment technologies due to its properties and abundance. epa.gov

Desalination: This is the process of removing salts, primarily NaCl, from seawater or brackish water to produce fresh water. hackaday.comelchemy.com While the goal is to remove NaCl, it is also integral to certain aspects of the process. In reverse osmosis (RO), the dominant desalination technology, NaCl solutions are often used to model and evaluate the performance of membranes and systems. mit.edu Furthermore, the brine concentrate from desalination, which is a concentrated NaCl solution, can be used as a feedstock for the chlor-alkali industry to produce chlorine and sodium hydroxide. irispublishers.com

Water Softening and Ion Exchange Resin Regeneration: Hard water, which contains high concentrations of calcium (Ca²⁺) and magnesium (Mg²⁺) ions, is commonly treated using a process called ion exchange. apecwater.com In this process, the hard water is passed through a bed of resin beads that are initially charged with sodium ions (Na⁺). dupont.com The Ca²⁺ and Mg²⁺ ions in the water are exchanged for Na⁺ ions on the resin, thus "softening" the water. watertechnologies.com

Over time, the resin becomes saturated with calcium and magnesium ions and loses its effectiveness. To regenerate the resin, it is flushed with a concentrated solution of this compound (brine). apecwater.comreddit.com The high concentration of sodium ions in the brine displaces the accumulated calcium and magnesium ions from the resin, which are then washed away. watertechnologies.comgoogle.com This recharges the resin with sodium ions, making it ready for another softening cycle. dupont.com this compound is the most common regenerant for this application due to its low cost and high availability.

Petroleum and Natural Gas Industry Applications (e.g., drilling fluids)

This compound is a fundamental and versatile component in the oil and gas industry, particularly in the formulation of drilling and completion fluids. atdmdrilling.com Its primary function is to enhance the efficacy and safety of drilling operations through several key mechanisms. In drilling fluids, this compound is used to increase the density of the mud, which helps to counteract high down-well gas pressures and control formation pressures, thereby preventing blowouts. nelcogulf.comcstitaniums.combchem.com

One of the critical roles of this compound in drilling fluids is as an inhibitor for water-sensitive clays (B1170129) and shales. gilsonite-bitumen.com By increasing the salinity of the drilling fluid, it reduces water activity, which in turn prevents the swelling and dispersion of clays and shales in the formation, a phenomenon that can lead to borehole instability. gilsonite-bitumen.comoil-drilling-fluids.com This shale inhibition is crucial for maintaining the integrity of the wellbore. atdmdrilling.com Furthermore, when drilling through salt formations or stringers, adding this compound to the drilling fluid saturates the solution. This prevents the dissolution of the salt strata, which would otherwise lead to the widening of the borehole. atdmdrilling.comgilsonite-bitumen.com

This compound also functions as a weighting agent, allowing for the formulation of clear, solids-free workover and completion fluids with densities up to 1.2 sg (10 lb/gal). nelcogulf.com Finely ground this compound can serve as a bridging agent in saturated salt systems to control lost circulation. gilsonite-bitumen.com Additional applications in drilling fluids include lowering the freezing point of water-based fluids, which is important in cold environments, and inhibiting the formation of gas hydrates. atdmdrilling.comoil-drilling-fluids.com

Key Functions of this compound in Drilling Fluids

Function	Description
Density Increase	Increases fluid density to manage high gas pressures and control formation pressure. atdmdrilling.comnelcogulf.com
Shale Inhibition	Reduces water activity to prevent the swelling and dispersion of water-sensitive clays and shales. gilsonite-bitumen.comoil-drilling-fluids.com
Salt Formation Stability	Saturates the drilling fluid to minimize the dissolution of halite salt sections. nelcogulf.comgilsonite-bitumen.com
Freezing Point Reduction	Lowers the freezing point of water-based fluids for operations in cold climates. atdmdrilling.comoil-drilling-fluids.com
Hydrate (B1144303) Inhibition	Reduces the potential for the formation of gas hydrates. gilsonite-bitumen.comoil-drilling-fluids.com
Weighting & Bridging Agent	Used to increase fluid density in clear, solids-free fluids and to control lost circulation. nelcogulf.comgilsonite-bitumen.com

Textile and Dyeing Processes

In the textile industry, this compound is a crucial auxiliary chemical, especially in the dyeing processes for cellulosic fibers like cotton, viscose, and linen using reactive and direct dyes. xn--nceltuz-80a.com.traustinpublishinggroup.com Its primary role is to act as an "exhausting agent," facilitating the transfer of dye molecules from the dye bath onto the fabric. austinpublishinggroup.combitsathy.ac.in

Cellulosic fibers acquire a negative surface charge (zeta potential) when immersed in water. bitsathy.ac.in Many dyes, such as reactive dyes, are anionic and also carry a negative charge in solution. This results in electrostatic repulsion between the fiber and the dye molecules, which hinders the dye uptake and leads to inefficient dyeing. austinpublishinggroup.com

When this compound is dissolved in the dye bath, it dissociates into sodium (Na+) and chloride (Cl-) ions. The positively charged sodium ions are attracted to the negatively charged surface of the cellulosic fiber, effectively neutralizing the negative charge. austinpublishinggroup.com This reduction in electrostatic repulsion allows the anionic dye molecules to approach and bind to the fabric more easily. austinpublishinggroup.combitsathy.ac.in This process significantly increases the affinity of the dyestuff for the fiber, promoting better exhaustion of the dye from the bath and onto the textile material. bitsathy.ac.in Essentially, the salt helps to "push" the dye out of the water and onto the fabric, ensuring a more uniform and efficient dyeing process. bitsathy.ac.in It is used for the migration, adsorption, and subsequent fixation of the dye to the material. austinpublishinggroup.com

Role of this compound in Dyeing Cellulosic Fibers

Process Step	Without this compound	With this compound
Fiber in Water	Cellulosic fiber develops a negative surface charge. bitsathy.ac.in	Cellulosic fiber develops a negative surface charge. bitsathy.ac.in
Dye in Water	Anionic dye molecules are negatively charged. austinpublishinggroup.com	Anionic dye molecules are negatively charged. austinpublishinggroup.com
Fiber-Dye Interaction	Electrostatic repulsion occurs between the negatively charged fiber and the negatively charged dye, hindering dye uptake. austinpublishinggroup.com	Positively charged Na+ ions from the salt neutralize the negative charge on the fiber surface. austinpublishinggroup.com
Result	Low dye exhaustion and inefficient coloring.	Repulsion is overcome, allowing dye molecules to approach and bind to the fiber, leading to high dye exhaustion. austinpublishinggroup.combitsathy.ac.in

Applications in Animal Nutrition Research

This compound is utilized in animal nutrition research to investigate its effects on production, metabolism, and physiological responses. Research studies manipulate dietary levels of sodium and chloride to understand their precise roles and interactions, separate from their basic nutritional necessity.

One area of research involves the application of this compound to pastures to study its impact on both herbage and livestock performance. A study on dairy cows examined the effects of fertilizing pasture with this compound. researchgate.net The research found that NaCl fertilization not only increased the herbage growth rate but also altered its mineral composition, increasing sodium, chloride, and calcium content while reducing potassium. researchgate.net The cows grazing on the salt-fertilized pasture showed increased milk yield and liveweight gain. researchgate.net Furthermore, the study investigated animal behavior, noting that grazing time was increased by the pasture treatment and that cows not receiving a direct salt supplement showed a preference for the NaCl-fertilized pasture. researchgate.net

Another focus of research is the effect of varying dietary sodium and chloride levels on the growth and development of poultry. A study involving geese used a factorial design to explore the impact of different dietary concentrations of sodium (0.10%, 0.15%, and 0.20%) and chloride (0.15%, 0.20%, and 0.25%) on 29- to 70-day-old birds. mdpi.com The research found no significant effect of these varying levels on slaughter performance or the weight of the digestive tract. mdpi.com However, the study did identify a significant interaction between sodium and chloride levels on the quality of the tibia, where high levels of both minerals were found to reduce the bone's strength. mdpi.com Such studies are crucial for refining dietary recommendations and understanding the complex interactions between minerals in animal physiology.

Advanced Research Directions and Emerging Paradigms in Sodium Chloride Science

High-Pressure Crystallography and Novel Sodium Chloride Hydrates

Recent explorations into the behavior of this compound under high-pressure and low-temperature conditions have led to the discovery of novel hydrates, expanding our understanding of its phase diagram. Previously, the only known hydrate (B1144303) was hydrohalite (NaCl·2H₂O). pnas.org However, recent studies have identified and characterized new, "hyperhydrated" forms. pnas.orgpnas.org

Using in-situ experiments with a cryogenically cooled diamond anvil cell coupled with single-crystal X-ray diffraction, researchers have identified three new hydrates over a pressure range of near vacuum to 2500 MPa and temperatures between 150 K and 300 K. usra.edu Two of these have had their crystal structures refined: disodium (B8443419) chloride decaheptahydrate (2NaCl·17H₂O or SC8.5) and this compound decatriahydrate (NaCl·13H₂O or SC13). pnas.orgusra.edu

A key feature of these hyperhydrated structures is the full dissociation of sodium and chloride ions within the crystal lattice. pnas.org For instance, in 2NaCl·17H₂O, the sodium ion is in a full solvation shell, forming a Na+(H₂O)₆ octahedron. usra.edu This high degree of hydration is unusual for alkali halides, which typically have fewer than five water molecules per salt unit. usra.edu The discovery of these phases, particularly the stability of SC8.5 at room pressure below 235 K, suggests they could be prevalent on the surfaces of icy moons like Europa. pnas.orgpnas.org

Another recently identified hydrate is a metastable form of this compound dihydrate (SC2-II), which forms through the rapid freezing of NaCl solutions at ambient pressure. acs.org This phase is distinct from the previously known hydrohalite (SC2-I) and decomposes to SC2-I and ice Ih above approximately 190 K. acs.org The study of these novel hydrates is crucial for developing accurate geophysical models of extraterrestrial environments. iucr.org

Non-Stoichiometric this compound Compounds and Their Structural Characterization under Extreme Conditions

Under ambient conditions, this compound is known for its stable 1:1 stoichiometry. However, research combining theoretical predictions and high-pressure experiments has revealed the existence of compounds with different, "forbidden" stoichiometries. wikipedia.orgnih.gov These discoveries challenge traditional chemical intuition, which is largely based on ambient conditions. wikipedia.org

By employing theoretical calculations and diamond anvil cell experiments, scientists have predicted and, in some cases, synthesized several new this compound compounds at high pressures. nih.gov These include sodium-rich compounds like Na₃Cl, Na₂Cl, and Na₃Cl₂, as well as chlorine-rich compounds such as NaCl₃ and NaCl₇. wikipedia.orgnih.gov

Experimental synthesis has confirmed the existence of cubic and orthorhombic NaCl₃ and a two-dimensional metallic tetragonal Na₃Cl at high pressures. nih.gov For instance, cubic NaCl₃ was synthesized at pressures between 55-60 GPa and temperatures exceeding 2000 K. arxiv.org These non-stoichiometric compounds exhibit unusual bonding and electronic properties, with many predicted to be metallic. arxiv.org

The structural characteristics of these novel compounds are quite diverse. For example, at pressures between 100-135 GPa, Na₂Cl is predicted to have a layered superstructure. arxiv.org The discovery of these materials demonstrates that even simple systems can form complex and unexpected compounds under non-ambient conditions. nih.gov

Compound	Predicted/Synthesized	Pressure Conditions	Key Characteristics
Na₃Cl	Predicted & Synthesized	>20 GPa	Two-dimensional metallic tetragonal structure. wikipedia.orgnih.govchemistryviews.org
Na₂Cl	Predicted	>100 GPa	Multiple predicted phases with complex structures. arxiv.orgchemistryviews.org
Na₃Cl₂	Predicted	>120 GPa	One-dimensional ordered superstructure. arxiv.orgchemistryviews.org
NaCl₃	Predicted & Synthesized	25-48 GPa (semiconducting), >48 GPa (metallic)	Cubic and orthorhombic structures synthesized. wikipedia.orgnih.govarxiv.org
NaCl₇	Predicted	>142 GPa	Metallic, with complex crystal structure. arxiv.org

Computational Modeling and Simulation of this compound Behavior in Diverse Systems

Computational modeling, particularly molecular dynamics (MD) simulations, has become an indispensable tool for investigating the behavior of this compound in various environments. acs.orgmdpi.com These simulations provide insights into properties that are difficult to study experimentally, such as the behavior of supersaturated solutions and systems under extreme temperatures and pressures. copernicus.orgaip.org

MD simulations have been used to study the surface tension of aqueous NaCl solutions from dilute to highly supersaturated concentrations. copernicus.org These studies have revealed different regimes of concentration dependence on surface tension, transitioning from a water-dominated to a molten NaCl-dominated regime. copernicus.org Simulations have also been employed to investigate the nucleation mechanism of NaCl crystals in solution, suggesting that the aggregation of dissolved ions, driven by hydrophobic interactions, precedes nucleation. mdpi.com

Force fields, which are sets of parameters used in simulations to describe the interactions between particles, are crucial for the accuracy of these models. arxiv.orgacs.org New computational models for NaCl, such as the NaCl/ϵ force field, have been developed by fitting parameters to experimental data like crystal density and the dielectric constant of dilute solutions. arxiv.orgacs.org These models, when combined with advanced water models, provide a good approximation for studying electrolyte solutions. arxiv.orgacs.org

Simulations have also been performed at supercritical temperatures (e.g., 683 K), revealing significant ion pairing and clustering. aip.orgresearchgate.net These studies highlight the differences in ion behavior between discrete molecular models and continuum solvent models. aip.org Coarse-grained models have also been utilized to study the freezing behavior of water-NaCl mixtures, providing results consistent with experimental data on freezing point depression. ijcce.ac.ir

Simulation Type	System Studied	Key Findings
Molecular Dynamics	Aqueous NaCl surface tension	Identified three distinct concentration-dependent regimes for surface tension. copernicus.org
Molecular Dynamics	NaCl nucleation	Showed that ion aggregation precedes crystal nucleation. mdpi.com
Molecular Dynamics	NaCl solutions at supercritical temperatures	Revealed significant ion pairing and the formation of large ion clusters. aip.org
Coarse-Grained MD	Freezing of water-NaCl mixture	Accurately predicted freezing point depression. ijcce.ac.ir

Green Chemistry Applications and Catalytic Roles of this compound in Organic Synthesis

This compound is emerging as a valuable component in the field of green chemistry due to its abundance, low environmental impact, and unique catalytic properties in certain reactions. tandfonline.comeinpresswire.com Its use as a catalyst or additive aligns with the principles of green chemistry, which favor environmentally benign and atom-efficient processes. tandfonline.comresearchgate.net

One of the notable applications of NaCl is as a catalyst in the synthesis of complex organic molecules. For instance, it has been used as a non-acidic and green catalyst for the one-pot, three-component synthesis of spirooxindole derivatives in water under sonication. tandfonline.comscilit.com This method is advantageous due to its operational simplicity and high yields without the need for extensive purification. tandfonline.comscilit.com

In other research, the chloride ion from NaCl has been shown to catalyze the oxidative coupling of benzylamines and alcohols with methyl-substituted N-heteroarenes in an aqueous medium. acs.org Mechanistic studies suggest that an in-situ formed chlorite (B76162) species (ClO₂⁻) is the active catalyst. acs.org This method has been successfully scaled up, demonstrating its practical utility. acs.org

Beyond direct catalysis, NaCl plays a role in enhancing other green chemical processes. In palladium-catalyzed cross-coupling reactions, the presence of NaCl in water as a co-solvent has been shown to accelerate the reaction, allowing for the rapid synthesis of various coupled products at room temperature and in the open air. uniba.it Additionally, NaCl is being used in the synthesis of advanced materials, such as 3D Fe–N–C hybrids for electrocatalysis, where it acts as a recyclable template to create specific nanostructures. rsc.org

This compound is also integral to zero liquid discharge (ZLD) systems, which aim to eliminate industrial wastewater. einpresswire.com In these systems, NaCl can act as a precipitating agent, aiding in the separation and recovery of salts and water from effluent streams in industries like textiles and pharmaceuticals. einpresswire.com

Application Area	Role of NaCl	Example Reaction/Process
Organic Synthesis	Green Catalyst	Synthesis of spirooxindole derivatives in water. tandfonline.comscilit.com
Organic Synthesis	Catalyst	Oxidative coupling of N-heteroarenes. acs.org
Catalysis	Additive	Accelerating Pd-catalyzed cross-coupling reactions. uniba.it
Materials Synthesis	Template	Green synthesis of 3D Fe–N–C hybrid electrocatalysts. rsc.org
Environmental	Precipitating Agent	Zero Liquid Discharge (ZLD) systems for wastewater treatment. einpresswire.com

Interactions with Complex Biological and Environmental Systems

This compound plays a fundamental role in a multitude of biological and environmental processes. Its ions, Na⁺ and Cl⁻, are essential for maintaining osmotic balance and cellular integrity in virtually all living organisms. amerigoscientific.comontosight.ai

In cell biology, NaCl is crucial for regulating the movement of water across cell membranes through osmosis. amerigoscientific.com The precise control of extracellular NaCl concentration is vital to prevent cells from shrinking or swelling excessively. amerigoscientific.com In microbiology, NaCl stabilizes the osmotic conditions necessary for the growth and metabolism of microorganisms like bacteria and fungi. amerigoscientific.com Furthermore, electrostatic interactions between the ionic environment created by NaCl and lipid molecules in cell membranes are critical for processes such as membrane fusion and transport. nih.gov Molecular dynamics simulations have shown that sodium ions can bind to lipid headgroups, affecting the physical properties of the membrane, such as lipid diffusion and bilayer thickness. nih.gov

From an environmental perspective, the increasing concentration of this compound in freshwater ecosystems, primarily from road salt used for de-icing, poses significant challenges. acs.org Elevated salt levels can impact aquatic life, with concentrations sometimes exceeding the tolerance limits for freshwater organisms. acs.org The accumulation of salt can also alter soil chemistry by displacing other cations like calcium and magnesium. acs.org There is evidence that increased salinity can influence the ability of invasive species to colonize new areas. acs.org The long-term retention of road salt in watersheds can lead to legacy effects, with chloride concentrations in streams continuing to rise even if application rates stabilize. acs.org

The interaction of sea salt aerosols, which are primarily composed of NaCl, with atmospheric pollutants is another area of active research. copernicus.org These interactions can influence atmospheric chemistry, such as the formation of sulfate (B86663) aerosols, which have implications for air quality and climate. copernicus.org

Future Perspectives in this compound Research and Technological Innovation

The future of this compound research is poised for significant advancements, driven by both fundamental scientific curiosity and the demand for sustainable technologies. The global market for this compound is projected to continue its growth, spurred by its essential role in various industries, including chemical production, food processing, and de-icing. openpr.commarketresearchfuture.com

A key area of future research will likely be the continued exploration of NaCl's behavior under extreme conditions. The discovery of non-stoichiometric compounds and hyperhydrated phases has opened up new avenues in materials science and planetary science. pnas.orgwikipedia.org Further characterization of these and other novel materials could lead to the development of substances with unique electronic or physical properties. The insights gained from these studies will also be critical for understanding the geology and potential habitability of icy celestial bodies. pnas.org

In the realm of green chemistry and sustainable technology, the role of NaCl is expected to expand. einpresswire.com Its use as an inexpensive and environmentally friendly catalyst or catalyst support in organic synthesis is a promising area for further development. tandfonline.comrsc.org Innovations in electrochemical processes, such as more efficient brine electrolysis for producing chlorine and hydrogen, and the development of sodium-ion batteries as an alternative to lithium-ion technology, will rely on a deep understanding of this compound's properties. einpresswire.com Furthermore, its application in environmental technologies like Zero Liquid Discharge (ZLD) systems is set to grow as industries face increasing pressure to minimize their environmental footprint. einpresswire.com

The pharmaceutical sector also presents opportunities for innovation, with a growing market for pharmaceutical-grade this compound used in applications like intravenous solutions and medical device cleaning. futuremarketinsights.com As medical technologies advance, the demand for high-purity NaCl is expected to rise. openpr.com

Q & A

Q. Table 1. Central Composite Design (CCD) Variables for Dielectric Optimization

Variable	Range	Optimal Value
NaCl Concentration	0–5%	2.21%
Ethanol Concentration	0–10%	4.64%
Temperature	25–90°C	87°C
Source: Adapted from dielectric properties study